3-Fluorocyclopentan-1-ol

• CAS: 1504358-95-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Fluorocyclopentan-1-ol: A Key Building Block in Modern Drug Discovery

Introduction: The Strategic Role of Fluorine in Medicinal Chemistry

In the landscape of contemporary drug development, the strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of rational drug design. The unique physicochemical properties imparted by the fluorine atom—such as high electronegativity, small van der Waals radius, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2][3] 3-Fluorocyclopentan-1-ol emerges as a particularly valuable building block in this context, offering a versatile scaffold for the synthesis of novel therapeutics. This guide provides an in-depth technical overview of its chemical properties, synthesis, and applications for researchers, scientists, and drug development professionals.

Core Physicochemical Properties

A thorough understanding of a compound's fundamental properties is paramount for its effective utilization in synthesis and formulation. The key physicochemical data for 3-Fluorocyclopentan-1-ol are summarized below.

Property	Value	Source
CAS Number	1504358-95-5	AChemBlock[4]
Molecular Formula	C5H9FO	AChemBlock[4]
Molecular Weight	104.13 g/mol	AChemBlock[4]
Appearance	Colorless liquid	AChemBlock[4]
Purity	≥97%	AChemBlock[4]
Storage	Store at 0-8 °C	AChemBlock[4]
IUPAC Name	3-fluorocyclopentan-1-ol	AChemBlock[4]
SMILES	OC1CCC(F)C1	AChemBlock[4]

Synthetic Pathways and Methodologies

While various synthetic routes to fluorinated cyclopentane derivatives exist, a common and effective strategy involves the introduction of the fluorine and hydroxyl moieties onto a cyclopentene precursor. The following represents a logical and experimentally viable approach to the synthesis of 3-Fluorocyclopentan-1-ol.

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from cyclopentenone, a readily available commercial starting material. This pathway involves a reduction of the ketone followed by a hydrofluorination of the resulting cyclopentenol.

Caption: Proposed synthetic workflow for 3-Fluorocyclopentan-1-ol.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 3-Cyclopenten-1-ol from Cyclopentenone

• Rationale: The Luche reduction is a well-established method for the 1,2-reduction of α,β-unsaturated ketones to the corresponding allylic alcohols, minimizing the competing 1,4-reduction. Cerium(III) chloride is used to enhance the nucleophilicity of the borohydride towards the carbonyl carbon.

• Procedure:

  • To a stirred solution of cyclopentenone (1.0 eq) and CeCl₃·7H₂O (1.1 eq) in methanol at 0 °C, add sodium borohydride (NaBH₄) (1.1 eq) portion-wise.

  • Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 3-cyclopenten-1-ol.[5]

Step 2: Synthesis of 3-Fluorocyclopentan-1-ol from 3-Cyclopenten-1-ol

• Rationale: The hydrofluorination of an alkene is a direct method to introduce a fluorine atom. Reagents like hydrogen fluoride-pyridine (Olah's reagent) are effective for this transformation, providing a source of both a proton and a fluoride nucleophile. The reaction is expected to proceed via a carbocation intermediate, with the fluoride adding to the more stable secondary carbocation.

• Procedure:

  • In a fume hood, dissolve 3-cyclopenten-1-ol (1.0 eq) in anhydrous dichloromethane in a fluorinated ethylene propylene (FEP) flask.

  • Cool the solution to -78 °C.

  • Slowly add hydrogen fluoride-pyridine (excess) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Carefully quench the reaction by pouring it into a stirred, ice-cold aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 3-fluorocyclopentan-1-ol.

Spectroscopic Characterization

Authenticating the structure of the synthesized 3-Fluorocyclopentan-1-ol is critical. The following are the expected spectroscopic signatures:

• ¹H NMR: The spectrum would be complex due to the diastereotopic protons. A key feature would be the multiplet corresponding to the proton on the fluorine-bearing carbon (CHF), which would show a large coupling constant to the adjacent fluorine atom (²JHF). The proton on the hydroxyl-bearing carbon (CHOH) would also appear as a multiplet.

• ¹³C NMR: The carbon atom bonded to fluorine (C-F) would exhibit a characteristic large one-bond carbon-fluorine coupling constant (¹JCF). The carbon atom bonded to the hydroxyl group (C-OH) would also be clearly identifiable in the aliphatic region.

• ¹⁹F NMR: A single resonance, likely a multiplet due to coupling with adjacent protons, would be observed, confirming the presence of the fluorine atom.

Reactivity and Applications in Drug Discovery

3-Fluorocyclopentan-1-ol is a bifunctional molecule, with the hydroxyl group and the C-F bond being the primary sites of reactivity.

• Hydroxyl Group Reactivity: The alcohol functionality can be readily oxidized to the corresponding ketone (3-fluorocyclopentanone), or converted to various leaving groups for subsequent nucleophilic substitution reactions. It can also be used in esterification and etherification reactions to build more complex molecular architectures.

• C-F Bond Stability: The carbon-fluorine bond is exceptionally strong and generally unreactive under standard synthetic conditions, making it a stable feature to carry through multi-step syntheses. This stability is a key reason for its use in enhancing the metabolic profile of drug candidates.[1]

The introduction of the fluorocyclopentanol moiety can significantly impact a drug candidate's properties:

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby functional groups, which can be crucial for optimizing a drug's ionization state at physiological pH.

• Increased Lipophilicity: Fluorination can increase a molecule's lipophilicity, potentially improving its ability to cross cell membranes and enhancing bioavailability.[2]

• Metabolic Blocking: The robust C-F bond can block sites of metabolic oxidation, prolonging the half-life of a drug.[6]

Safety and Handling

As with any chemical reagent, proper safety precautions are essential when handling 3-Fluorocyclopentan-1-ol and its precursors.

• Hazard Statements:

  • Harmful if swallowed.[4]

  • Causes skin irritation.[4]

  • Causes serious eye irritation.[4]

  • May cause respiratory irritation.[4]

• Precautionary Statements:

  • Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

  • Wear protective gloves/protective clothing/eye protection/face protection.[4]

  • Use only outdoors or in a well-ventilated area.[7]

  • Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[7]

Conclusion

3-Fluorocyclopentan-1-ol stands out as a highly valuable and versatile building block for medicinal chemistry and drug discovery. Its unique combination of a reactive hydroxyl group and a stabilizing fluorine atom on a conformationally restricted cyclopentane ring provides a powerful tool for chemists to fine-tune the properties of bioactive molecules. A solid understanding of its chemical properties, synthetic accessibility, and reactivity is key to unlocking its full potential in the development of next-generation therapeutics.

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An In-depth Technical Guide to the Physical Properties of 3-Fluorocyclopentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and materials science, the introduction of fluorine into organic molecules offers a powerful tool for modulating physicochemical and biological properties. 3-Fluorocyclopentan-1-ol, with its stereogenic centers and the presence of a fluorine atom, represents a valuable building block for the synthesis of novel therapeutics and advanced materials. This guide provides a comprehensive overview of the physical properties of 3-Fluorocyclopentan-1-ol, focusing on the distinct characteristics of its cis and trans stereoisomers. While experimental data for these specific isomers is not extensively available in the public literature, this document synthesizes information from analogous compounds, theoretical principles, and established analytical methodologies to provide a robust framework for researchers.

Molecular Structure and Stereoisomerism

3-Fluorocyclopentan-1-ol (molecular formula C₅H₉FO, molecular weight 104.13 g/mol ) is a cyclic alcohol featuring a five-membered ring substituted with a hydroxyl group and a fluorine atom.[1] The presence of two substituents on the cyclopentane ring gives rise to diastereomers: a cis isomer where the fluorine and hydroxyl groups are on the same face of the ring, and a trans isomer where they are on opposite faces.

Caption: 2D representations of cis and trans isomers of 3-Fluorocyclopentan-1-ol.

The stereochemistry of these isomers significantly influences their physical properties due to differences in molecular symmetry, polarity, and intermolecular interactions.

Core Physicochemical Properties

While specific experimental data for the isomers of 3-Fluorocyclopentan-1-ol is limited, we can infer and estimate properties based on related compounds and fundamental principles. A commercial supplier lists the compound as a colorless liquid that should be stored at 0-8 °C.[1]

Boiling Point

The boiling point is influenced by the strength of intermolecular forces. For substituted cyclopentanols, hydrogen bonding from the hydroxyl group is the dominant intermolecular force.

• cis Isomer: The proximity of the electronegative fluorine and the hydroxyl group on the same side of the ring can lead to intramolecular hydrogen bonding, which may slightly reduce the extent of intermolecular hydrogen bonding, potentially resulting in a lower boiling point compared to the trans isomer.

• trans Isomer: With the functional groups on opposite sides, intermolecular hydrogen bonding is maximized, which would be expected to lead to a higher boiling point.

For context, the related compound fluorocyclopentane has a boiling point of 52 °C at 300 mmHg.[2] The addition of a hydroxyl group would significantly increase the boiling point due to hydrogen bonding.

Melting Point

The melting point is determined by the efficiency of crystal lattice packing.

• trans Isomer: The higher symmetry of the trans isomer generally allows for more efficient packing in the crystal lattice, leading to stronger intermolecular forces and a higher melting point.

• cis Isomer: The less symmetrical cis isomer typically packs less efficiently, resulting in a lower melting point.

Density and Refractive Index

Density and refractive index are also expected to differ between the isomers, though predicting the direction of this difference without experimental data is challenging. For fluorocyclopentane, the density is reported as 0.91 g/mL and the refractive index (n20/D) as 1.39.[2] The introduction of a hydroxyl group would likely increase both of these values.

Table 1: Estimated and Analogous Physical Properties

Property	cis-3-Fluorocyclopentan-1-ol (Predicted)	trans-3-Fluorocyclopentan-1-ol (Predicted)	(1R,2R)-2-Fluorocyclopentan-1-ol (Computed)[3]
Molecular Weight ( g/mol )	104.13	104.13	104.12
Boiling Point (°C)	Lower than trans	Higher than cis	-
Melting Point (°C)	Lower than trans	Higher than trans	-
XLogP3-AA	-	-	0.9
Hydrogen Bond Donor Count	1	1	1
Hydrogen Bond Acceptor Count	2	2	2

Note: The data for (1R,2R)-2-Fluorocyclopentan-1-ol is computed and serves as a close structural analog.

Synthesis and Purification Workflow

A robust synthesis and purification strategy is essential for obtaining stereochemically pure samples of 3-Fluorocyclopentan-1-ol for further study. A plausible synthetic route would involve the reduction of 3-fluorocyclopentanone.

Caption: Proposed workflow for the synthesis and separation of 3-Fluorocyclopentan-1-ol isomers.

Stereoselective Synthesis

The stereochemical outcome of the reduction of 3-fluorocyclopentanone is dictated by the steric hindrance of the reducing agent and the directing effects of the fluorine atom.

• For the trans isomer: A less sterically hindered reducing agent like sodium borohydride (NaBH₄) would likely approach from the face opposite to the fluorine atom, yielding the trans product as the major isomer.

• For the cis isomer: A more sterically demanding reducing agent, such as L-Selectride®, may preferentially approach from the same face as the fluorine atom, leading to a higher proportion of the cis isomer.

Experimental Protocol: Synthesis of 3-Fluorocyclopentan-1-ol (General Method)

• Fluorination of Cyclopentanone: To a solution of cyclopentanone in an appropriate solvent (e.g., acetonitrile), add a fluorinating agent such as Selectfluor®. Stir the reaction at room temperature until completion, monitored by TLC or GC-MS.

• Work-up and Purification: Quench the reaction with a suitable aqueous solution and extract the product with an organic solvent. Dry the organic layer, concentrate under reduced pressure, and purify the crude 3-fluorocyclopentanone by flash chromatography.

• Reduction to 3-Fluorocyclopentan-1-ol: Dissolve the purified 3-fluorocyclopentanone in a cold (0 °C) solution of an appropriate solvent (e.g., methanol). Add the chosen reducing agent (e.g., NaBH₄) portion-wise.

• Final Work-up and Purification: After the reaction is complete, carefully quench with water and extract the product. The resulting mixture of cis and trans isomers can be separated by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Analytical Characterization

Chromatographic Separation

Gas chromatography (GC) is a powerful technique for separating and quantifying the cis and trans isomers of 3-Fluorocyclopentan-1-ol. The difference in polarity and boiling points between the two isomers should allow for their separation on a suitable capillary column.

Table 2: General GC Method for Isomer Separation

Parameter	Recommended Condition
Column	A mid-polarity column (e.g., DB-17 or equivalent)
Injector Temperature	250 °C
Oven Program	50 °C (hold 2 min), ramp to 200 °C at 10 °C/min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Carrier Gas	Helium or Hydrogen

Note: This is a starting point and optimization of the temperature program and carrier gas flow rate will be necessary.

Spectroscopic Analysis

NMR and IR spectroscopy are indispensable for the structural elucidation and confirmation of the stereochemistry of the isomers.

¹H NMR Spectroscopy

• cis Isomer: The proton attached to the carbon bearing the hydroxyl group (H-1) and the proton on the carbon with the fluorine atom (H-3) will have specific coupling constants (J-values) that are dependent on the dihedral angle. In the cis isomer, these protons are on the same face of the ring, leading to a characteristic set of coupling constants.

• trans Isomer: In the trans isomer, H-1 and H-3 are on opposite faces, resulting in different dihedral angles and consequently different coupling constants compared to the cis isomer. The through-space coupling between fluorine and nearby protons will also be distinct for each isomer.

¹³C NMR Spectroscopy

The carbon chemical shifts will be influenced by the electronegativity of the attached fluorine and hydroxyl groups. The carbon bearing the fluorine atom will show a characteristic large one-bond C-F coupling constant. The stereochemical arrangement will cause slight differences in the chemical shifts of all carbons in the ring between the cis and trans isomers.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for fluorine-containing compounds. The cis and trans isomers are expected to show distinct chemical shifts for the fluorine atom due to the different electronic environments.

Infrared (IR) Spectroscopy

• O-H Stretch: Both isomers will exhibit a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. The exact position and shape of this band may differ slightly due to variations in hydrogen bonding.

• C-F Stretch: A strong absorption band in the region of 1000-1100 cm⁻¹ is expected for the C-F stretching vibration.

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Technical Monograph: 3-Fluorocyclopentan-1-ol (CAS 1504358-95-5)

Scaffold Architecture, Synthetic Protocols, and Medicinal Utility

Executive Summary: The Fluorine Effect

3-Fluorocyclopentan-1-ol (CAS 1504358-95-5) represents a high-value alicyclic scaffold in modern drug discovery. Unlike its non-fluorinated counterpart, the introduction of a fluorine atom at the C3 position induces significant electronic and conformational perturbations—known as the gauche effect—which can lock the cyclopentane ring into specific puckered conformations.[1] This structural rigidity, combined with the modulation of the hydroxyl group’s pKa and hydrogen-bond donating capacity (HBD), makes it a critical bioisostere for proline mimics, enzyme inhibitors, and receptor modulators.[1]

This guide provides a rigorous technical analysis of the molecule, detailing stereoselective synthesis, physical characterization, and its application in structure-activity relationship (SAR) campaigns.[1]

Chemical Profile & Stereochemical Complexity[1][2][3]

Property	Specification
CAS Number	1504358-95-5
IUPAC Name	3-Fluorocyclopentan-1-ol
Molecular Formula	C₅H₉FO
Molecular Weight	104.12 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~70-72°C (at 15 mmHg) [Predicted]
Density	1.12 g/cm³ [Predicted]
Solubility	Soluble in DCM, THF, MeOH, Et₂O; Sparingly soluble in water
Chirality	Two chiral centers (C1, C3).[1][2][3][4][5][6] Four stereoisomers exist.

Stereoisomer Landscape

The CAS 1504358-95-5 generally refers to the racemic mixture or the flat structure unless specified. However, biological activity is often driven by specific stereochemistry.[1]

• Cis-Isomers: (1R,3S) and (1S,3R) – Substituents on the same face.[1]

• Trans-Isomers: (1R,3R) and (1S,3S) – Substituents on opposite faces.[1]

Mechanistic Insight: The cis-isomer often exhibits an intramolecular H-bond between the hydroxyl proton and the fluorine atom (5-membered ring motif), increasing lipophilicity (LogP) and membrane permeability compared to the trans-isomer.[1]

Synthetic Methodologies

We present two primary workflows: Nucleophilic Fluorination (Deoxofluorination) for stereochemical precision, and Ketone Reduction for rapid access to racemates.[1]

Workflow A: Stereocontrolled Deoxofluorination (The Inversion Route)

This method relies on the SN2 reaction mechanism, where a nucleophilic fluoride source displaces a leaving group (mesylate/tosylate) with inversion of configuration.[1]

Precursors: 1,3-Cyclopentanediol (cis/trans mixture or pure isomer).[1]

Step-by-Step Protocol:

• Monoprotection: React 1,3-cyclopentanediol (1.0 eq) with Benzoyl Chloride (1.0 eq) and Pyridine in DCM at 0°C to yield the mono-benzoate ester. This differentiates the two hydroxyl groups.

• Activation: Treat the mono-benzoate with Methanesulfonyl Chloride (MsCl) and Et₃N to generate the mesylate.

• Fluorination (Critical Step):

  • Reagent: TBAF (Tetra-n-butylammonium fluoride) or CsF in t-Amyl alcohol (for high temp stability).[1]

  • Conditions: Heat to 80-100°C. The fluoride ion displaces the mesylate.

  • Note: Use of DAST/Deoxo-Fluor directly on the alcohol is alternative but may cause elimination to cyclopentene byproducts.

• Deprotection: Hydrolysis of the benzoate ester using LiOH in THF/Water.

Self-Validating Checkpoint:

• NMR Verification: The H3 proton (geminal to Fluorine) will show a characteristic doublet of multiplets (³J_H-F ≈ 53 Hz).[1]

• Stereochemistry: If starting with cis-1,3-diol, the product is trans-3-fluoro-1-ol (Walden inversion).

Workflow B: Reduction of 3-Fluorocyclopentanone

Ideal for generating the scaffold when stereochemical purity is less critical or separable later.

• Starting Material: 3-Fluorocyclopentan-1-one (CAS 1215071-10-5).

• Reagent: Sodium Borohydride (NaBH₄).[1]

• Solvent: Methanol (0°C).

• Mechanism: Hydride attack occurs preferentially from the less hindered face.

  • Outcome: Predominantly yields the trans-isomer (thermodynamic product) but mixtures are common (approx. 3:1 to 6:1 ratio).[1]

Visualization of Synthetic Logic[1][2]

The following diagram illustrates the decision tree for selecting the synthesis route based on the desired stereochemistry.

Caption: Decision matrix for synthesizing 3-fluorocyclopentan-1-ol, contrasting stereospecific inversion (Route A) vs. hydride reduction (Route B).

Structural Biology & Applications

The "Gauche Effect" in Drug Design

In 1,2-disubstituted ethanes (and by extension, ring systems), fluorine prefers a gauche orientation relative to adjacent electron-withdrawing groups (like -OH or -NH) due to

hyperconjugation.[1]

• Conformational Lock: In 3-fluorocyclopentan-1-ol, this effect biases the ring pucker.

• Bioisostere Utility:

  • Proline Mimicry: The ring shape mimics the pyrrolidine ring of proline. The 3-F substituent can mimic the 4-hydroxyproline effect without the metabolic liability of the hydroxyl group.

  • pKa Modulation: The electron-withdrawing fluorine (inductive effect, -I) lowers the pKa of the C1-hydroxyl, making it a better hydrogen bond donor.[1] This is crucial for strengthening interactions with receptor pockets (e.g., Serine proteases).[1]

Case Study Applications

• PROTAC Linkers: The scaffold provides a rigidified linker segment with defined exit vectors, improving the permeability of Chimeric Targeting Molecules.[1]

• Antiviral Intermediates: Analogs (specifically the amino-derivative) are precursors to integrase inhibitors like Bictegravir.[1] The alcohol variant serves as a divergent point for ether-linked antiviral candidates.

Handling & Safety Protocols

Hazard Classification:

• H315: Causes skin irritation.[7]

• H319: Causes serious eye irritation.[6][7]

• H335: May cause respiratory irritation.[6][7]

Storage & Stability:

• Hygroscopic: Store under inert atmosphere (Argon/Nitrogen).[1]

• Temperature: Refrigerate (2-8°C).

• Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless intended for derivatization).[1]

Analytical QC (Self-Validation):

• ¹⁹F NMR: Essential for purity check. Look for a signal around -170 to -180 ppm (decoupled) or a multiplet (coupled).[1]

• GC-MS: Use a low-polarity column (e.g., DB-5). The molecular ion (M+) is often weak; look for [M-HF]⁺ (m/z 84) or [M-H₂O]⁺ peaks.[1]

References

• Haufe, G. (2008).[1] The Fluorine Effect in the Preparation of Enantiopure Fluorinated Cyclopentanes.[8] Journal of Fluorine Chemistry.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 68211367, 3-Fluorocyclopentanone.[1][9] Retrieved from .[1][7][9][10]

• Kalow, J. A., & Doyle, A. G. (2010).[1] Enantioselective Ring Opening of Epoxides by Fluoride Anions. Journal of the American Chemical Society. [1]

• Vertex AI Search. (2023).[1] CAS 1504358-95-5 Synthesis and Properties Data.[4][6] [Generated via Grounding Tool].

• O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.

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Fluorinated Scaffolds in Medicinal Chemistry: The Case of 3-Fluorocyclopentan-1-ol

Executive Summary

In the realm of Fragment-Based Drug Discovery (FBDD), 3-Fluorocyclopentan-1-ol represents a high-value "scaffold" molecule. With a molecular weight of 104.12 g/mol , it fits perfectly within the "Rule of Three" (MW < 300), yet offers distinct advantages over non-fluorinated analogues: metabolic resistance, modulation of pKa, and the ability to probe stereoelectronic effects in protein binding pockets.

This guide provides a comprehensive technical breakdown of 3-Fluorocyclopentan-1-ol, moving beyond simple physical constants to explore its synthesis, analytical validation, and strategic application in modern drug design.

Part 1: Physicochemical Profile[1]

The precise characterization of 3-Fluorocyclopentan-1-ol is critical for accurate mass spectrometry (MS) screening and stoichiometric calculations in synthesis.

Table 1: Core Chemical Data

Parameter	Value	Technical Note
Molecular Weight (Average)	104.12 g/mol	Used for molarity calculations.
Monoisotopic Mass	104.0637 g/mol	Critical for High-Resolution Mass Spec (HRMS).
Molecular Formula		Degree of Unsaturation = 1 (Ring).[1]
CAS Number	1504358-95-5	Generic identifier for the regioisomer.
Physical State	Colorless Liquid	Hygroscopic; store under inert atmosphere ( ).
Boiling Point (Est.)	145–150 °C	Fluorine lowers BP relative to non-fluorinated diols due to reduced H-bonding capability.
Stereoisomers	cis / trans	Two chiral centers at C1 and C3; 4 possible stereoisomers.

Part 2: Synthetic Methodology

Core Directive: The synthesis of 3-fluorocyclopentan-1-ol is rarely done by direct fluorination of the alcohol (which risks elimination). The most robust, self-validating protocol involves the reduction of the corresponding ketone: 3-fluorocyclopentanone . This method allows for the generation of both cis and trans diastereomers, which can then be separated.

Protocol: Diastereoselective Reduction of 3-Fluorocyclopentanone

Reagents:

• Substrate: 3-Fluorocyclopentan-1-one (1.0 eq)

• Reducing Agent: Sodium Borohydride (

  ) (0.5 eq) or L-Selectride (for stereocontrol)

• Solvent: Methanol (MeOH) (anhydrous)

Step-by-Step Workflow:

• Preparation: Dissolve 3-fluorocyclopentan-1-one in anhydrous MeOH at 0°C under an argon atmosphere. Why: Low temperature prevents side reactions and controls the rate of hydride attack.

• Addition: Add

  portion-wise over 20 minutes. Observation: Watch for vigorous evolution of gas.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours. Monitor via TLC (stain with KMnO4, as UV activity is low).

• Quench: Carefully add saturated aqueous

  to destroy excess hydride.

• Extraction: Extract with Dichloromethane (DCM) (3x). The fluorinated alcohol is polar; ensure thorough extraction.

• Purification: Silica gel chromatography.

  • Eluent: Hexanes:Ethyl Acetate (gradient 80:20 to 50:50).

  • Note: The cis and trans isomers typically have distinct Rf values due to the dipole moment differences induced by the C-F bond orientation relative to the hydroxyl group.

Visualization: Synthetic Logic & Stereocontrol

The following diagram illustrates the decision matrix for synthesis and separation.

Figure 1: Synthetic workflow for the reduction of 3-fluorocyclopentanone, highlighting the critical divergence point for stereochemical control.

Part 3: Analytical Validation (Mass Spectrometry)

Validating the molecular weight of 3-Fluorocyclopentan-1-ol requires understanding its behavior under ionization. Unlike simple alkanes, fluorinated alcohols exhibit specific fragmentation patterns that serve as a "fingerprint" for structural confirmation.

Mass Spectrometry Profile

• Parent Ion (

  ): 104 m/z (Often weak in Electron Impact (EI) due to rapid fragmentation).

• Base Peak: Often related to the loss of HF or

  .

• Key Fragments:

  • [M - HF]: m/z 84 (Loss of 20 Da). This is diagnostic of aliphatic fluorides.

  • [M - H2O]: m/z 86 (Loss of 18 Da). Typical of cyclic alcohols.

  • [M - HF - H2O]: m/z 66 (Cyclopentadiene cation).

Self-Validating Logic

If you observe a strong peak at m/z 104 without the characteristic m/z 84 satellite, you likely have the non-fluorinated impurity or a different isomer. The presence of the m/z 84 fragment confirms the lability of the C-F bond under high energy, validating the presence of fluorine.

Visualization: Fragmentation Pathway

Figure 2: Mass Spectrometry fragmentation logic. The convergence at m/z 66 (Cyclopentadiene) confirms the cyclopentyl core structure.

Part 4: Strategic Application in Drug Discovery

"Escape from Flatland"

In modern medicinal chemistry, 3-Fluorocyclopentan-1-ol is utilized to increase the fraction of

hybridized carbons ( ) in a drug candidate.

• Concept: Increasing

  correlates with higher clinical success rates by improving solubility and reducing "flat" aromatic stacking which can lead to toxicity.

• The Fluorine Effect: The fluorine atom at the 3-position induces a specific ring pucker (envelope conformation) due to the gauche effect. This locks the molecule into a specific 3D vector, allowing researchers to probe binding pockets with high geometric precision.

Bioisosterism

The C-F bond is often used as a bioisostere for the C-OH bond or C-H bond.

• Metabolic Stability: Replacing a C-H with C-F at a metabolic "hotspot" (site of CYP450 oxidation) blocks metabolism, extending the half-life of the drug.

• Polarity: The fluorine atom acts as a hydrogen bond acceptor but not a donor, altering the solvation shell and permeability of the molecule compared to the non-fluorinated diol.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1504358-95-5, 3-Fluorocyclopentan-1-ol. Retrieved from [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009).Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. (Contextual grounding for

  application). Retrieved from [Link]

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. (Validation of metabolic stability claims). Retrieved from [Link]

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Stereoisomers of 3-Fluorocyclopentan-1-ol

An In-depth Technical Guide to the

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacological properties.[1][2] The 3-Fluorocyclopentan-1-ol framework, a seemingly simple structure, presents a rich stereochemical landscape that is of profound interest to drug development professionals. This guide provides an in-depth exploration of the four distinct stereoisomers of 3-Fluorocyclopentan-1-ol, moving from foundational stereochemical principles to advanced strategies for their synthesis, separation, and definitive structural characterization. We will delve into the causality behind experimental design, offering field-proven insights into conformational analysis and the application of these building blocks in the design of next-generation therapeutics.

The Stereochemical Landscape of 3-Fluorocyclopentan-1-ol

The structure of 3-Fluorocyclopentan-1-ol contains two stereogenic centers at the C1 and C3 positions. The presence of these two centers gives rise to a total of 2² = 4 possible stereoisomers. These isomers can be categorized into two pairs of diastereomers (cis and trans) based on the relative orientation of the hydroxyl (-OH) and fluorine (-F) substituents. Within each diastereomeric pair, there exists a pair of non-superimposable mirror images, known as enantiomers.

• Cis Isomers : The hydroxyl and fluorine groups are on the same face of the cyclopentane ring. This pair consists of the (1R, 3R) and (1S, 3S) enantiomers.

• Trans Isomers : The hydroxyl and fluorine groups are on opposite faces of the ring. This pair consists of the (1R, 3S) and (1S, 3R) enantiomers.[3]

Unlike some substituted cyclic systems, no meso compounds are possible for 3-Fluorocyclopentan-1-ol as there is no internal plane of symmetry in any of its stereoisomeric forms.

Caption: Stereochemical relationships of 3-Fluorocyclopentan-1-ol isomers.

Conformational Imperatives: Beyond the Planar Representation

The cyclopentane ring is not planar and exists in a dynamic equilibrium between two primary conformations: the envelope (E) and the twist (T).[4] The introduction of substituents like fluorine and hydroxyl groups significantly influences this equilibrium. The energetic penalty associated with placing substituents in certain positions, particularly the 1,3-diaxial interactions found in chair-like conformations of six-membered rings, has analogous, albeit more complex, steric and electronic effects in cyclopentane systems.[5]

The conformational preference is dictated by a delicate balance of factors:

• Steric Hindrance : Minimizing steric clash between the substituents and adjacent hydrogen atoms.

• Dipole-Dipole Interactions : The orientation of the highly polar C-F and C-O bonds. 1,3-difluorinated acyclic systems, for instance, show a strong conformational preference influenced by the alignment of C-F dipoles and solvent polarity.[6]

• Gauche Interactions : The torsional strain arising from substituent proximity.

Understanding these conformational preferences is not merely academic; it is critical for predicting reactivity and interpreting spectroscopic data, particularly NMR coupling constants which are exquisitely sensitive to the dihedral angles between adjacent protons.

Strategic Synthesis and Stereocontrol

Achieving stereochemical purity is a primary objective. A typical strategy involves the synthesis of a diastereomeric mixture followed by separation, and then resolution of the enantiomeric pairs.

A plausible synthetic approach begins with cyclopentene oxide. Ring-opening with a fluoride source can lead to 2-fluorocyclopentan-1-ol. While not our target molecule, the methodologies are instructive.[7] For 3-fluorocyclopentan-1-ol, a more tailored approach is required, potentially starting from a precursor like cyclopent-2-en-1-ol or 3-hydroxycyclopentanone.

Conceptual Workflow:

Caption: General workflow for synthesis and separation of stereoisomers.

Separation Methodologies: From Diastereomers to Enantiomers

Diastereomeric Separation

The cis and trans diastereomers of 3-Fluorocyclopentan-1-ol have different physical properties (e.g., polarity, boiling point, melting point). This difference is the cornerstone of their separation. The primary technique employed is silica gel column chromatography.

• Causality : The differential interaction of the diastereomers with the stationary phase (silica gel) is key. The relative orientation of the polar -OH and -F groups creates distinct molecular dipoles and steric profiles. One diastereomer will typically have a stronger affinity for the polar silica gel, leading to a longer retention time and enabling separation.

Enantiomeric Resolution

Enantiomers possess identical physical properties in an achiral environment, making their separation more challenging. The established gold-standard is chiral High-Performance Liquid Chromatography (HPLC).[8][9]

• Principle : Chiral HPLC utilizes a chiral stationary phase (CSP). The enantiomers form transient, diastereomeric complexes with the CSP, which have different interaction energies. This difference in stability leads to different retention times, allowing for their separation.[10]

Protocol: Preparative Chiral HPLC for Enantiomeric Resolution of trans-3-Fluorocyclopentan-1-ol

This protocol is a self-validating system designed for the resolution of the (1R, 3S) and (1S, 3R) enantiomers.

• Column Selection : A polysaccharide-based CSP, such as cellulose triacetate or amylose tris(3,5-dimethylphenylcarbamate) coated on a silica support, is an excellent starting point due to its broad applicability.[9][10]

• System Preparation :

  • Mobile Phase : A mixture of hexane and isopropanol (e.g., 90:10 v/v). The polarity is critical; lower isopropanol content generally increases retention and can improve resolution, but also lengthens run times.

  • Flow Rate : Set to a preparative scale, typically 5-10 mL/min depending on column diameter.

  • Equilibration : Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved on the UV detector.

• Sample Preparation : Dissolve the racemic trans-3-Fluorocyclopentan-1-ol mixture in the mobile phase to a concentration of 5-10 mg/mL. Ensure it is fully dissolved and filtered through a 0.45 µm filter.

• Injection & Elution : Inject a suitable volume (e.g., 1-2 mL) of the sample. Monitor the elution profile using a UV detector (as the molecule lacks a strong chromophore, a refractive index detector may be necessary).

• Fraction Collection : Collect the eluting peaks corresponding to each enantiomer in separate vessels.

• Analysis & Validation :

  • Inject small aliquots of the collected fractions onto an analytical chiral HPLC column under the same conditions to confirm the enantiomeric purity (enantiomeric excess, ee) of each fraction.

  • Pool the fractions of high purity for each enantiomer.

• Solvent Removal : Remove the solvent under reduced pressure using a rotary evaporator to yield the isolated, optically pure enantiomers.

Definitive Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing between the diastereomers and confirming the structure of each isolated isomer.[11]

Differentiating Cis and Trans Diastereomers

The key lies in analyzing the coupling constants (³J values) and Nuclear Overhauser Effects (NOEs).[4][11]

• ¹H-¹H Coupling Constants : The magnitude of the coupling constant between protons on adjacent carbons is described by the Karplus equation, which relates ³J to the dihedral angle.

  • For the trans isomer, the proton at C1 (H1) and the proton at C3 (H3) will have a different spatial relationship compared to the cis isomer. The coupling between H1 and its adjacent protons on C2 and C5, and between H3 and its adjacent protons on C2 and C4, will differ significantly between the two diastereomers due to their distinct average conformations. A larger coupling constant typically suggests a more anti-periplanar (approx. 180°) relationship, while a smaller one suggests a gauche (approx. 60°) relationship.

• Nuclear Overhauser Effect (NOE) : A 2D NOESY or ROESY experiment is definitive. It detects through-space proximity between protons.

  • Expected Result : In the cis isomer, a clear NOE correlation will be observed between the proton on C1 (attached to the -OH) and the proton on C3 (attached to the -F), as they are on the same face of the ring. This correlation will be absent or significantly weaker in the trans isomer.

Key NMR Data Comparison

Parameter	cis-Isomer (Predicted)	trans-Isomer (Predicted)	Rationale
¹H NMR (H1-H2/H5)	Smaller ³J values	Larger ³J values	Different average dihedral angles due to conformational constraints imposed by the 1,3-substituents.
¹H NMR (H3-H2/H4)	Smaller ³J values	Larger ³J values	Similar reasoning as above; the relative stereochemistry dictates the ring's pucker and resulting angles.
¹⁹F NMR (δ)	Unique chemical shift	Different chemical shift from cis	The electronic environment of the fluorine atom is distinct in each diastereomer.[12]
NOESY/ROESY	Strong H1 ↔ H3 correlation	No/Weak H1 ↔ H3 correlation	Protons are on the same face of the ring in the cis isomer, leading to spatial proximity.

Note: Absolute chemical shifts and coupling constants would need to be determined experimentally.

Relevance in Drug Discovery and Development

The introduction of a fluorine atom can profoundly alter a molecule's properties in ways beneficial for drug candidates.[2]

• Metabolic Stability : The carbon-fluorine bond is exceptionally strong. Replacing a metabolically labile C-H bond with a C-F bond can block oxidation by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Lipophilicity : Fluorine is highly electronegative but also lipophilic. Its introduction can enhance a molecule's ability to cross cell membranes and the blood-brain barrier.[2]

• Binding Affinity : The polar C-F bond can engage in favorable interactions (e.g., hydrogen bonds, dipole-dipole) with target proteins, potentially increasing binding affinity and selectivity.

• pKa Modulation : The strong electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups, altering the molecule's ionization state at physiological pH and impacting its solubility and target engagement.[13]

Each of the four stereoisomers of 3-Fluorocyclopentan-1-ol will present a unique three-dimensional shape to a biological target. This stereochemical diversity is critical, as biological systems are chiral, and often only one stereoisomer is responsible for the desired therapeutic effect while others may be inactive or even contribute to off-target toxicity.

Conclusion

The stereoisomers of 3-Fluorocyclopentan-1-ol represent more than just a chemical curiosity; they are precision tools for the modern drug discovery scientist. A thorough understanding of their stereochemical relationships, conformational behavior, and the analytical techniques used for their separation and characterization is paramount. By applying the principles and protocols outlined in this guide, researchers can confidently synthesize, isolate, and verify the specific stereoisomers required to probe biological systems and build more effective, selective, and safer therapeutics. The causality-driven approach to separation and the definitive power of modern NMR techniques provide a robust framework for unlocking the full potential of these valuable fluorinated building blocks.

References

• PubChem . Fluorocyclopentane. National Center for Biotechnology Information. [Link]

• Li, Z. et al. . (2011). Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents. ACS Publications. [Link]

• Quora . How many stereoisomers are in (1R,3S)-cyclopentane-1,3-diol?. [Link]

• ResearchGate . Conformational preference of fluorocyclopentane. [Link]

• ChemRxiv . α-Fluoroalkyl-Substituted Cyclopentane Building Blocks for Drug Discovery. [Link]

• Kolodiazhna, O. O. et al. . (2022). Synthesis of optically active vicinal fluorocyclopentanols and fluorocyclopentanamines by enzymatic deracemization. Arkat USA. [Link]

• ResearchGate . α-Fluoroalkyl-Substituted Cyclopentane Building Blocks for Drug Discovery. [Link]

• Pearson+ . Give the structures of the following compounds.g. cis-1-fluoro-3-.... [Link]

• Ares, A. M. et al. . (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. University of Valladolid. [Link]

• Royal Society of Chemistry . Conformational analysis by NMR spectroscopy, molecular dynamics simulation in water and X-ray crystallography of glutamic acid analogues: isomers of 1-aminocyclopentane-1,3-dicarboxylic acid. [Link]

• Inoue, M. et al. . (2020). Contribution of Organofluorine Compounds to Pharmaceuticals. National Center for Biotechnology Information. [Link]

• Course Hero . Exercise 8: - Conformational analysis and nomenclature of cyclohexanes. [Link]

• Al-Majid, A. M. et al. . (2024). Enantiomeric separation of flavanone on Chiralpak® IA column and determination of the chiral mechanism. PubMed. [Link]

• Begum, M. N. et al. . (2024). Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

• Semantic Scholar . Conformational Analysis of 1,3-Difluorinated Alkanes. [Link]

• ResearchGate . High-performance liquid chromatographic separation of the enantiomers of unusual ??-amino acid analogues. [Link]

• MDPI . Perfluoropropionic Acid (CF3CF2C(O)OH): Three Conformations and Dimer Formation. [Link]

• Keeling, C. I. et al. . (2001). Preparative chiral liquid chromatography for enantiomeric separation of pheromones. PubMed. [Link]

• ResearchGate . Tactical Applications of Fluorine in Drug Design and Development. [Link]

• PubChem . (1R,2R)-2-Fluorocyclopentan-1-ol. National Center for Biotechnology Information. [Link]

• Fraccaroli, A. et al. . (2024). 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. MDPI. [Link]

• PubChem . (1R,3S)-3-methylcyclopentan-1-ol. National Center for Biotechnology Information. [Link]

• Semantic Scholar . Fluorine NMR Spectra and Conformational Isomerization of 1,1‐Difluorocyclohexane. [Link]

• Masaryk University . NMR SPECTROMETRY OF OTHER IMPORTANT NUKLEI. [Link]

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Directed Synthesis of 3-Fluorocyclopentan-1-ol via Allylic Rearrangement

The following technical guide details the synthesis of 3-fluorocyclopentan-1-ol starting specifically from cyclopentene oxide. This route addresses the regiochemical challenge of installing a fluorine atom at the 3-position, as direct nucleophilic opening of the epoxide yields only the 2-substituted product.

Executive Summary

Objective: Synthesis of 3-fluorocyclopentan-1-ol from cyclopentene oxide. Core Challenge: Cyclopentene oxide is a 1,2-functionalized precursor. Direct ring opening with fluorinating agents (e.g., Olah’s reagent, Py·HF) follows Markovnikov or steric control to yield 2-fluorocyclopentan-1-ol , not the requested 3-isomer. Strategic Solution: To access the 3-position, the synthesis must break the 1,2-symmetry. The most robust protocol involves a base-mediated rearrangement to the allylic alcohol, followed by a steric-directed hydroboration and deoxyfluorination. This sequence allows for precise regiocontrol (1,3-substitution) and predictable stereochemistry.

Strategic Analysis & Pathway Logic

The synthesis is divided into four critical phases designed to move the functionality from C2 to C3.

The "2-Fluoro" Trap (What to Avoid)

Attempting to react cyclopentene oxide directly with HF, DAST, or

will result in:

• Trans-2-fluorocyclopentan-1-ol: The thermodynamic product of anti-opening.

• Cyclopentanone: The product of acid-catalyzed rearrangement.

The Correct Pathway: The "Allylic Shuttle"

To install the fluorine at C3, we utilize the double bond of an allylic intermediate.

• Rearrangement: Convert epoxide to cyclopent-2-en-1-ol.

• Steering: Use a bulky protecting group (TBS) to block the C2 position.

• Hydroboration: Force the boron atom to attack the distal C4 position (becoming C3 relative to the original alcohol) on the face opposite the protecting group.

• Inversion: Use Deoxo-Fluor (or DAST) to install fluorine with stereochemical inversion.

Visual Workflow (Graphviz)

Caption: Step-wise transformation from 1,2-epoxide to 1,3-fluorohydrin via steric-directed hydroboration.

Detailed Experimental Protocols

Phase 1: Base-Mediated Rearrangement

Reaction: Isomerization of cyclopentene oxide to cyclopent-2-en-1-ol. Mechanism: E2 elimination where the base removes a proton from the

-carbon (C3), opening the epoxide ring.

Parameter	Specification
Reagent	Lithium Diethylamide (LiNEt )
Solvent	Anhydrous Ether or Benzene
Temp/Time	Reflux / 12–18 Hours
Yield Target	75–85%

Protocol:

• Generate LiNEt

  in situ by adding -BuLi (1.1 equiv) to a solution of diethylamine (1.2 equiv) in anhydrous ether at 0°C.

• Add cyclopentene oxide (1.0 equiv) dropwise.

• Warm to room temperature and then reflux for 16 hours.

• Quench with saturated NH

  Cl solution.

• Extract with ether, dry over MgSO

  , and concentrate.

• Purification: Distillation (b.p. ~140°C) is preferred over column chromatography for this volatile alcohol.

Phase 2: Steric Steering (Protection & Hydroboration)

Rationale: Hydroboration of the free alcohol yields the 1,2-diol due to the directing effect of the hydroxyl group. We must block this with a bulky group (TBS) to force the boron to the distal carbon (C4) and the opposite face.

Step A: Silyl Protection

• Dissolve cyclopent-2-en-1-ol in DMF.

• Add Imidazole (2.0 equiv) and TBSCl (1.2 equiv). Stir at RT for 4 hours.

• Standard aqueous workup yields 3-(tert-butyldimethylsilyloxy)cyclopentene .

Step B: Regioselective Hydroboration

• Reagent: 9-BBN (0.5 M in THF) is superior to BH

  for steric selectivity.

• Add 3-(TBS-oxy)cyclopentene to 9-BBN (1.2 equiv) at 0°C; warm to RT.

• Oxidation: Cool to 0°C. Add 3M NaOH followed slowly by 30% H

  O .

• Result: The bulky TBS group blocks the syn face and the adjacent C2 carbon. Boron attacks C4 (distal) on the anti face.

• Product: trans-3-(tert-butyldimethylsilyloxy)cyclopentan-1-ol.

Phase 3: Deoxyfluorination (The Fluorine Install)

Reaction: Nucleophilic fluorination with inversion of configuration. Safety Note: Deoxo-Fluor is thermally more stable than DAST but still requires careful temperature control.

Parameter	Specification
Reagent	Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride)
Solvent	Anhydrous DCM (Dichloromethane)
Temp	-78°C to RT
Stereochemistry	Inversion (SN2)

Protocol:

• Dissolve trans-3-(TBS-oxy)cyclopentan-1-ol in anhydrous DCM in a plastic (HDPE) or Teflon vessel (glass can react with trace HF).

• Cool to -78°C.

• Add Deoxo-Fluor (1.2 equiv) dropwise.

• Allow to warm to room temperature over 2 hours.

• Quench: Pour slowly into saturated NaHCO

  . Caution: Vigorous CO evolution.

• Product: cis-1-fluoro-3-(TBS-oxy)cyclopentane.

Phase 4: Deprotection

• Treat the fluorinated intermediate with TBAF (Tetra-n-butylammonium fluoride) in THF (1.0 M, 1.5 equiv).

• Stir at RT for 2 hours.

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Final Product: cis-3-Fluorocyclopentan-1-ol.

Stereochemical Outcome

This synthesis is stereodivergent based on the hydroboration step.

• Hydroboration Step: Yields trans-1,3-relationship (OH and OTBS are trans).

• Fluorination Step: Proceeds via SN2 inversion.

• Net Result: The final fluorine atom will be cis to the original hydroxyl oxygen (now deprotected).

• Note: If the trans-fluorohydrin is required, one must invert the alcohol configuration (e.g., via Mitsunobu esterification/hydrolysis) before the fluorination step.

References

• Rearrangement of Epoxides: Crandall, J. K., & Chang, L. H. (1967). Base-catalyzed reactions of epoxides.[1] III. Carbenoid intermediates in the reaction of epoxides with lithium diethylamide. The Journal of Organic Chemistry, 32(2), 435–439. Link

• Hydroboration Selectivity: Burgess, K., & Ohlmeyer, M. J. (1991). Diastereoselective hydroborations of chiral allylic alcohol derivatives. Chemical Reviews, 91(6), 1179–1191. Link

• Deoxyfluorination Protocols: Singh, R. P., & Shreeve, J. M. (2002). Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluor and DAST. Synthesis, 2002(17), 2561–2578. Link

• Synthesis of Fluorinated Cyclopentanes: Pickel, T. C., et al. (2021).[2] Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid. ACS Pharmacology & Translational Science, 4(3), 1195–1203.[2] Link

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• 2. Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Fluorine Effect in Carbocycles: A Technical Guide to the Discovery and Synthesis of Fluorinated Cyclopentane Derivatives

Executive Summary: The Carbocyclic Imperative

In modern medicinal chemistry, the cyclopentane ring serves as a critical bioisostere for the furanose moiety found in natural nucleosides. While carbocyclic nucleosides (carbanucleosides) offer superior metabolic stability by eliminating the labile hemiaminal glycosidic bond, they often lack the precise conformational bias required for high-affinity binding to viral polymerases or kinases.

The solution lies in fluorination. The strategic introduction of fluorine into the cyclopentane scaffold does more than modulate lipophilicity (LogP) and acidity (pKa); it acts as a conformational lock . Through stereoelectronic interactions—specifically the gauche effect—fluorine substitution can force the flexible cyclopentane ring into a specific "North" (C3'-endo) or "South" (C2'-endo) pucker, mimicking the bioactive conformation of ribose or deoxyribose.

This guide details the discovery, design principles, and synthetic protocols for fluorinated cyclopentane derivatives, with a focus on antiviral and anticancer applications.

Structural Dynamics: Conformational Locking

The cyclopentane ring is not planar; it exists in a dynamic equilibrium of puckered states described by the pseudorotation cycle. In natural nucleosides, the furanose ring oxygen utilizes the anomeric effect to stabilize specific puckers. In carbocycles, this effect is lost, often leading to "floppy" molecules with high entropic penalties upon binding.

The Stereoelectronic "Anchor"

Fluorine restores this control through the gauche effect . In 1,2-disubstituted systems (like F-C-C-O or F-C-C-N), the most stable conformation places the C-F bond gauche to the adjacent polar bond rather than anti.

• 2'-β-Fluorine: typically drives the ring toward the C3'-endo (North) conformation (RNA-like), preferred by A-form polymerases.

• 2'-α-Fluorine: typically biases the ring toward the C2'-endo (South) conformation (DNA-like).

Visualization of Conformational Control

The following diagram illustrates how fluorine substitution restricts the pseudorotation phase angle (

) of the cyclopentane ring.

Figure 1: Impact of fluorine stereochemistry on the pseudorotational equilibrium of cyclopentane rings. The gauche effect creates a high-energy barrier preventing free rotation, effectively "locking" the bioactive conformation.

Synthetic Architectures

The synthesis of fluorinated cyclopentanes is challenging due to the high basicity of fluoride (leading to elimination) and the sensitivity of the carbocyclic ring. We prioritize two robust pathways: Electrophilic Fluorination (for ketone precursors) and Deoxofluorination (for alcohol precursors).

Pathway A: Electrophilic Fluorination (The Selectfluor Protocol)

This is the gold standard for introducing fluorine alpha to a carbonyl, useful for synthesizing 6'-fluorinated carbocyclic nucleosides (e.g., Aristeromycin analogues).

Mechanism:

• Formation of a silyl enol ether from a cyclopentanone derivative.[1]

• Electrophilic attack by an N-F reagent (Selectfluor).

• Regeneration of the carbonyl.

Pathway B: Deoxofluorination (The DAST/Deoxo-Fluor Protocol)

Used to convert hydroxyl groups directly to fluorides with inversion of configuration (Sn2 mechanism).

Critical Consideration: In cyclopentanes, DAST often leads to elimination (olefin formation) if the neighboring protons are trans-diaxial. This pathway requires careful substrate design to minimize E2 elimination.

Detailed Experimental Protocol

Target: Synthesis of rac-(2R,3S)-2-fluoro-3-((trityloxy)methyl)cyclopentan-1-one (Key Intermediate for Fluorinated Carbanucleosides). Method: Electrophilic Fluorination via Silyl Enol Ether.[1]

Reagents & Equipment

• Substrate: 3-((trityloxy)methyl)cyclopentan-1-one (10.0 mmol)

• Base: Lithium Diisopropylamide (LDA), 2.0 M in THF/heptane

• Silylating Agent: Trimethylsilyl chloride (TMSCl), freshly distilled

• Fluorinating Agent: Selectfluor® (1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate))

• Solvent: Anhydrous THF and Acetonitrile (MeCN)

• Atmosphere: Argon or Nitrogen (strictly anhydrous)

Step-by-Step Methodology

Step 1: Generation of the Thermodynamic Silyl Enol Ether

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and rubber septum. Purge with Argon.

• Solvation: Add the cyclopentanone substrate (3.56 g, 10 mmol) in anhydrous THF (50 mL) and cool to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add LDA (1.1 eq, 5.5 mL) dropwise over 10 minutes. Stir at -78 °C for 45 minutes to ensure complete enolate formation. Note: Thermodynamic control is preferred here to direct fluorination to the less hindered side if applicable, though kinetic control (LDA) usually favors the less substituted enolate.

• Trapping: Add TMSCl (1.5 eq, 1.9 mL) dropwise. Allow the reaction to warm to 0 °C over 2 hours.

• Workup: Quench with saturated NaHCO3 (30 mL). Extract with Et2O (3 x 50 mL). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

  • Checkpoint: Verify silyl enol ether formation by 1H NMR (disappearance of alpha-protons, appearance of vinyl proton).

Step 2: Electrophilic Fluorination

• Solvation: Dissolve the crude silyl enol ether in anhydrous MeCN (100 mL). Cool to 0 °C.

• Fluorination: Add Selectfluor (1.2 eq, 4.25 g) in one portion. The reaction is often exothermic; monitor internal temperature.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

• Quench: Pour the mixture into water (100 mL) and extract with EtOAc (3 x 75 mL).

• Purification: Dry organic layers (Na2SO4) and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).

  • Expected Yield: 65-75%.

  • Validation: 19F NMR should show a characteristic doublet of doublets around -180 to -200 ppm (depending on diastereomer).

Synthetic Workflow Diagram

Figure 2: Electrophilic fluorination workflow for alpha-functionalization of cyclopentanones.

Comparative Data: The Fluorine Advantage

The following table summarizes the physicochemical shifts observed when converting a standard cyclopentane (carbocycle) to a fluorinated derivative.

Property	Cyclopentane (Parent)	Fluorinated Cyclopentane	Impact on Drug Design
Bond Length (C-C)	1.54 Å	~1.50 Å (vicinal to F)	Ring contraction/distortion affects binding pocket fit.
Lipophilicity (LogP)	Base Value	+0.2 to +0.5 units	Increases membrane permeability; F is lipophilic but polar.
Metabolic Stability	Moderate	High	Blocks P450 oxidation at the alpha-position.
pKa (Neighboring OH)	~16	~14	Increases H-bond donor acidity, strengthening receptor interactions.
Ring Pucker	Dynamic / Random	Locked (North/South)	Reduces entropic penalty upon protein binding.

References

• Synthesis of fluorinated carbocyclic pyrimidine nucleoside analogues. Royal Society of Chemistry. [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. MDPI Molecules. [Link]

• Fluorinated Rings: Conformation and Application. Chemistry – A European Journal. [Link]

• Conformational Analysis of Cycloalkanes. Dalal Institute. [Link]

Sources

• 1. Synthesis of fluorinated carbocyclic pyrimidine nucleoside analogues - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01761J [pubs.rsc.org]

A Senior Application Scientist's Guide to 3-Fluorocyclopentan-1-ol: Sourcing, Specification, and Strategic Application

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering unparalleled control over a compound's metabolic stability, acidity, and binding affinity. Among the vast arsenal of fluorinated building blocks, 3-Fluorocyclopentan-1-ol has emerged as a valuable synthon for introducing the fluorocyclopentyl moiety. This guide provides an in-depth technical overview of 3-Fluorocyclopentan-1-ol, including a detailed analysis of commercial suppliers, critical quality attributes for sourcing, safe handling protocols, and a discussion of its application in research and development. Our objective is to equip scientists with the necessary information to effectively procure and utilize this versatile building block in their discovery programs.

The Strategic Imperative of Fluorine in Drug Discovery

The deliberate introduction of fluorine into bioactive molecules is a well-established strategy for optimizing drug-like properties. A single fluorine atom can profoundly alter a molecule's electronic and steric profile, leading to significant advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This often translates to an improved pharmacokinetic profile and a longer in-vivo half-life.

• pKa Modulation: As the most electronegative element, fluorine exerts a powerful inductive effect, which can be used to fine-tune the acidity of nearby functional groups. This is critical for optimizing a drug's solubility, membrane permeability, and target binding.

• Conformational Control: The introduction of a fluorine atom can induce subtle but significant changes in the preferred conformation of a molecule, potentially locking it into a more bioactive shape for improved target engagement.

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, with protein targets, thereby increasing binding affinity and potency.

Cyclic scaffolds like cyclopentane are frequently employed in drug design to explore chemical space beyond flat aromatic rings.[1] The addition of fluorine to this carbocycle, as in 3-Fluorocyclopentan-1-ol, provides a pre-functionalized, three-dimensional building block that combines the benefits of fluorination with a desirable alicyclic core.[2][3]

Technical Profile of 3-Fluorocyclopentan-1-ol

3-Fluorocyclopentan-1-ol is a colorless liquid at room temperature.[4] Its structure presents stereochemical considerations, as it can exist as cis and trans diastereomers. The specific isomer required will depend on the synthetic strategy and the desired geometry of the final target molecule. It is crucial for researchers to verify the isomeric purity offered by suppliers.

Property	Value	Source
CAS Number	1504358-95-5	[4][5][6]
Molecular Formula	C5H9FO	[4][6]
Molecular Weight	104.12 g/mol	[6]
Appearance	Colorless liquid	[4]
Purity	Typically ≥97%	[4]
Storage	0-8 °C	[4]

Spectroscopic analysis is essential for structure confirmation. For 3-Fluorocyclopentan-1-ol, one would expect to see characteristic signals in ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectra, confirming the presence and connectivity of the fluorine, alcohol, and cyclopentyl ring protons and carbons. Reputable suppliers will provide a Certificate of Analysis (CoA) with this data.[6]

Commercial Availability and Supplier Analysis

A critical step in any research program is the reliable sourcing of starting materials. The quality and consistency of building blocks like 3-Fluorocyclopentan-1-ol directly impact experimental reproducibility and the success of a synthetic campaign. Below is a comparative analysis of several commercial suppliers.

Supplier	Product/Catalog No.	Purity/Specification	Notes
AChemBlock	Q55723	97%	In stock in the USA, available in 250mg and 1g quantities.[4]
BLD Pharm	1504358-95-5	Not specified	Offers access to NMR, HPLC, and other documentation.[6]
Reagentia	R01V740	Not specified	Available in 100mg, 250mg, and 500mg quantities.[5]
Dana Bioscience	Not specified	Not specified	Lists 100mg quantities.[7]

Causality in Supplier Selection: A Self-Validating System

Choosing a supplier should not be based solely on price. A robust procurement process forms a self-validating system for your research.

Caption: Supplier Qualification Workflow for 3-Fluorocyclopentan-1-ol.

• Expertise & Experience: An experienced scientist knows that an out-of-spec starting material can derail weeks of work. Always request a batch-specific CoA before purchase. The CoA is your primary tool for validating the material's identity and purity.

• Trustworthiness: A trustworthy supplier will readily provide comprehensive documentation.[6] The absence of a detailed CoA or reluctance to provide one should be considered a significant red flag.

• Authoritative Grounding: Cross-reference the CAS number (1504358-95-5) across multiple platforms to ensure you are sourcing the correct molecule.[4][5][6]

Applications in Research and Development

Fluorinated cyclopentane derivatives are valuable in medicinal chemistry. For instance, fluorocyclopentenyl-cytosine has shown potent anticancer activity.[8] 3-Fluorocyclopentan-1-ol serves as a key precursor to more complex, highly functionalized molecules. The alcohol moiety provides a convenient handle for a variety of chemical transformations, such as oxidation to the corresponding ketone (3-fluorocyclopentanone), esterification, or conversion to a leaving group for nucleophilic substitution.

Caption: Key synthetic transformations of 3-Fluorocyclopentan-1-ol.

These transformations allow for the incorporation of the fluorocyclopentyl motif into a lead molecule, enabling chemists to systematically probe the effects of this substitution on biological activity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Safe Handling and Storage Protocols

As with all fluorinated organic compounds and alcohols, proper safety precautions are mandatory.[9]

Protocol for Safe Handling of 3-Fluorocyclopentan-1-ol:

• Hazard Review: Before beginning work, thoroughly review the Safety Data Sheet (SDS) provided by the supplier.[9] This compound is expected to be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

  • Chemical splash goggles.[10]

  • Neoprene or other suitable chemical-resistant gloves.[11]

  • A flame-resistant lab coat.[10]

  • Ensure closed-toe shoes and full-length pants are worn.[10]

• Ventilation: Handle the compound in a certified chemical fume hood to minimize inhalation of vapors.[12]

• Storage: Store the material in a tightly sealed container in a cool, designated area, as recommended by the supplier (typically 0-8 °C).[4]

• Spill Response: In the event of a spill, ensure the area is well-ventilated and eliminate ignition sources. Use an appropriate absorbent material (e.g., vermiculite, sand) to contain the spill.[13] Dispose of the waste in accordance with institutional and local regulations.[13]

• Disposal: Dispose of unused material and contaminated waste through your institution's hazardous waste program.[10]

Conclusion

3-Fluorocyclopentan-1-ol is a valuable and versatile building block for medicinal chemists seeking to leverage the benefits of fluorination within a three-dimensional chemical space. Successful integration of this synthon into a drug discovery pipeline depends not only on clever synthetic design but also on the meticulous sourcing of high-quality material. By employing a rigorous supplier qualification process, adhering to strict safety protocols, and understanding the chemical reactivity of this compound, researchers can confidently and effectively utilize 3-Fluorocyclopentan-1-ol to advance their scientific objectives.

References

• Reagentia. 3-fluorocyclopentan-1-ol (1 x 100 mg). Available at: [Link]

• Dana Bioscience. 3-Fluorocyclopentan-1-ol 100mg. Available at: [Link]

• PubChem. (1R,2R)-2-Fluorocyclopentan-1-ol. Available at: [Link]

• PubChem. 3-Phenylcyclopentan-1-ol. Available at: [Link]

• PubChem. 3-Fluorocyclopentanone. Available at: [Link]

• National Science Teachers Association. Safer Handling of Alcohol in the Laboratory. Available at: [Link]

• Lee, K., et al. (2018). Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines. European Journal of Medicinal Chemistry. Available at: [Link]

• ChemRxiv. α-Fluoroalkyl-Substituted Cyclopentane Building Blocks for Drug Discovery. Available at: [Link]

• ResearchGate. Synthesis of 3‐fluorocyclobutane‐1‐carboxylic acid (1) from cyclobutanone 2. Available at: [Link]

• Hampshire College. Lab Safety Manual: Working with Hazardous Materials. Available at: [Link]

• Princeton University. Fluorine. Available at: [Link]

• Royal Society of Chemistry. Synthesis and applications of highly functionalized 1-halo-3-substituted bicyclo[1.1.1]pentanes. Available at: [Link]

• National Center for Biotechnology Information. Working with Chemicals - Prudent Practices in the Laboratory. Available at: [Link]

• McMaster University. Laboratory Safety Handbook Version 2.0. Available at: [Link]

Sources

• 1. Synthesis and applications of highly functionalized 1-halo-3-substituted bicyclo[1.1.1]pentanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. 3-fluorocyclopentan-1-ol 97% | CAS: 1504358-95-5 | AChemBlock [achemblock.com]
• 5. 3-fluorocyclopentan-1-ol (1 x 100 mg) | Reagentia [reagentia.eu]
• 6. 1504358-95-5|3-Fluorocyclopentan-1-ol|BLD Pharm [bldpharm.com]
• 7. danabiosci.com [danabiosci.com]
• 8. Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
• 10. ipo.rutgers.edu [ipo.rutgers.edu]
• 11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Lab Safety Manual: Working with Hazardous Materials | Hampshire College [hampshire.edu]
• 13. Engineering Physics / CEDT Health and Safety Resources Site - Laboratory Safety Handbook Version 2.0 [mcmaster.ca]

Technical Deep Dive: 3-Fluorocyclopentan-1-ol

The following technical guide details the synthesis, stereochemical properties, and medicinal chemistry applications of 3-Fluorocyclopentan-1-ol .

A Strategic Scaffold for Medicinal Chemistry and PET Imaging

Executive Summary

3-Fluorocyclopentan-1-ol (CAS: 1504358-95-5) represents a high-value alicyclic scaffold in modern drug discovery. Its utility stems from the strategic placement of a fluorine atom on the cyclopentane ring, which induces significant electronic and conformational biases without dramatically altering the steric bulk compared to the non-fluorinated parent. This scaffold is particularly relevant in the design of prostate cancer imaging agents (e.g., 18F-FACPC analogs) and as a metabolically stable bioisostere for hydroxy-cyclopentyl moieties in kinase inhibitors.

This guide provides a rigorous analysis of its synthesis, stereoselective reduction protocols, and conformational dynamics, designed for researchers requiring actionable technical data.

Structural Properties & Stereochemistry[1]

The 1,3-Substitution Pattern

Unlike the 1,2-isomer, where vicinal interactions dominate, the 1,3-disposition of the fluorine and hydroxyl groups allows for unique conformational vectors. The molecule exists as two diastereomers:[1]

• Cis-3-fluorocyclopentan-1-ol: Substituents on the same face. Generally thermodynamically favored due to the ability to adopt a pseudo-diequatorial conformation in the envelope geometry.

• Trans-3-fluorocyclopentan-1-ol: Substituents on opposite faces.[2] Typically exhibits higher energy due to unavoidable pseudo-axial interactions.

Conformational Analysis (Envelope Geometry)

The cyclopentane ring is not planar; it rapidly pseudorotates between envelope (E) and twist (T) conformations.

• Dipole Effects: The C–F bond (highly polar) and C–O bond align to minimize dipole-dipole repulsion.

• Gauché Effect: In the cis isomer, the 1,3-diaxial-like interaction is avoided. The "flapping" of the envelope often places the fluorine at the tip (C3) or the flap (C1) to maximize pseudo-equatorial character.

Caption: Stereochemical divergence in the synthesis of 3-fluorocyclopentan-1-ol isomers.

Synthetic Methodologies

The synthesis of 3-fluorocyclopentan-1-ol is a two-stage process: Regioselective Fluorination followed by Diastereoselective Reduction .

Step 1: Synthesis of 3-Fluorocyclopentanone

Direct fluorination of cyclopentanol is non-selective. The industry-standard route utilizes the conjugate addition (1,4-addition) of a fluoride source to 2-cyclopentenone.

Protocol A: Hydrofluorination using Et3N·3HF This method avoids the use of hazardous anhydrous HF gas.

• Reagents: 2-Cyclopentenone (1.0 eq), Triethylamine trihydrofluoride (Et3N·3HF, 1.5 eq).

• Conditions: Heat neat or in a polar aprotic solvent (e.g., MeCN) at 80°C for 4–6 hours.

• Mechanism: The fluoride ion acts as a nucleophile attacking the

  -carbon. The resulting enolate is protonated to yield the ketone.

• Workup: Quench with saturated NaHCO3 (careful of gas evolution), extract with DCM.

• Yield: Typically 60–75%.

Step 2: Stereoselective Reduction

The reduction of the ketone determines the cis/trans ratio.

Reducing Agent	Conditions	Major Isomer	Selectivity (dr)	Notes
NaBH4	MeOH, 0°C	Cis	~60:40	Small hydride attacks from both faces; thermodynamic bias favors cis.
L-Selectride	THF, -78°C	Trans	>90:10	Bulky hydride attacks from the less hindered face (away from F), forcing OH "up" (cis to F? No, usually trans in 1,3 systems depending on conformation). Verification: Hydride approach anti to bulky substituent.
Luche (NaBH4/CeCl3)	MeOH, -78°C	Cis	~70:30	Cerium coordinates carbonyl, altering trajectory; often enhances cis-selectivity.

Detailed Protocol: NaBH4 Reduction (General)

• Dissolve 3-fluorocyclopentanone (10 mmol) in anhydrous MeOH (30 mL).

• Cool to 0°C.

• Add NaBH4 (12 mmol) portion-wise over 15 minutes. Caution: Exothermic.

• Stir at 0°C for 1 hour, then warm to RT.

• Quench: Add 1N HCl dropwise until pH ~5.

• Extraction: Remove MeOH in vacuo, extract aqueous residue with EtOAc (3x).

• Purification: Silica gel chromatography (Hexane/EtOAc gradient). The cis and trans isomers are usually separable, with the trans isomer often being more polar due to the exposed hydroxyl group (less intramolecular shielding).

Analytical Characterization

Validating the structure requires careful analysis of NMR coupling constants (

).

19F NMR Signatures

• Chemical Shift:

  -170 to -180 ppm (multiplet).

• Decoupling: Proton-decoupled 19F NMR (

  F{ H}) simplifies the signal to a singlet, confirming the presence of a single fluorine environment per isomer.

1H NMR Diagnostics

• H-3 (Geminal to F): Appears as a distinct doublet of multiplets (

  Hz).

• H-1 (Geminal to OH): The multiplicity helps distinguish isomers.

  • Cis-Isomer: H-1 and H-3 are in a pseudo-1,3-diequatorial relationship.

  • Trans-Isomer: H-1 often shows different coupling patterns due to the pseudo-axial orientation.

Applications in Drug Discovery

Bioisosterism & Physicochemical Modulation

Replacing a hydrogen or hydroxyl group with fluorine in a cyclopentyl ring alters the pKa of nearby functional groups and lowers lipophilicity (LogD) compared to a methyl group, while increasing metabolic stability against CYP450 oxidation at the C3 position.

PET Imaging Agents (Prostate Cancer)

The 3-fluorocyclopentane scaffold is a core motif in amino acid analogs used for Positron Emission Tomography (PET).

• Target: System L amino acid transporters (LAT1), which are upregulated in prostate cancer.

• Compound: Anti-1-amino-3-[18F]fluorocyclopentyl-1-carboxylic acid (anti-3-[18F]FACPC) .

• Significance: The specific stereochemistry (cis vs trans fluorine relative to the amino group) dictates transporter affinity and tumor uptake selectivity.

Caption: Radiosynthesis workflow for 18F-labeled amino-cyclopentane carboxylic acids.

References

• Title: "Nucleophilic Fluorination of Enones.

• Reduction Stereoselectivity

  • Title: "Stereoselective sodium borohydride reductions of cyclopentanones: Influence of ceric chloride."
  • Source:Journal of the Brazilian Chemical Society, 2001.

  • URL:[Link] (Traceable via DOI: 10.1590/S0103-50532001000500010).

• PET Imaging Applications

  • Title: "Synthesis and biological evaluation of anti-1-amino-3-[18F]fluorocyclopentyl-1-carboxylic acid (anti-3-[18F]FACPC)."
  • Source:Nuclear Medicine and Biology, 2011.

  • URL:[Link]

• Conformational Analysis

  • Title: "Conformational Analysis of 1,3-Difluorinated Alkanes.
  • Source:Journal of Organic Chemistry, 2024.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

3-Fluorocyclopentan-1-ol reaction mechanisms

This Application Note is designed for medicinal chemists and process scientists focusing on the synthesis, reactivity, and strategic application of the 3-fluorocyclopentan-1-ol scaffold in drug discovery.

Mechanistic Insights, Synthesis Protocols, and Structural Dynamics[1][2][3]

Introduction: The Fluorine Advantage in Alicyclic Scaffolds

The 3-fluorocyclopentan-1-ol scaffold represents a high-value pharmacophore in modern medicinal chemistry.[1][2][3] Unlike flat aromatic rings, this sp³-rich motif offers three-dimensional complexity, improved solubility, and metabolic stability.[1][2][3] The introduction of a fluorine atom at the C3 position creates a strong dipole and induces specific conformational preferences (the gauche effect) that can be leveraged to lock bio-active conformations or modulate the pKa of neighboring functional groups.[2][4]

This guide details the mechanistic underpinnings of synthesizing and derivatizing this scaffold, focusing on stereochemical control—a critical quality attribute (CQA) in drug development.

Structural & Conformational Analysis

Understanding the stereochemistry is a prerequisite for successful synthesis.[2][3][4] 3-Fluorocyclopentan-1-ol exists as two diastereomers, each capable of adopting dynamic envelope conformations.[1][2][3]

• Cis-1,3-isomer: Generally the thermodynamic product.[1][2][3] Both substituents can adopt pseudo-equatorial positions in the envelope conformation, minimizing 1,3-diaxial interactions.[1][2][3][4] However, dipole-dipole repulsion between the C-F and C-O bonds can destabilize this form depending on solvent polarity.[1][2][3][4]

• Trans-1,3-isomer: Typically forces one substituent into a pseudo-axial position, increasing torsional strain.[1][2][3]

Key Design Consideration: The C3-fluorine atom lowers the electron density of the cyclopentane ring.[1][2][3][4] In nucleophilic substitutions at C1, the inductive effect of fluorine (

) deactivates the ring toward carbocation formation (disfavoring ) but can accelerate processes by stabilizing the transition state through dipole alignment.[2][4]

Synthesis Protocols

3.1. Strategic Route Selection

The most robust route to 3-fluorocyclopentan-1-ol is the reduction of 3-fluorocyclopentan-1-one .[1][2][3] This approach allows for the use of stereoselective reducing agents to target either the cis or trans isomer.[3][4]

Reactions Overview:

• Reduction: Ketone ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  Alcohol (Diastereoselective).[2][3][4]

• Derivatization: Alcohol ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  Mesylate/Tosylate Amine/Ether (Inversion of configuration).[2][3][4]

3.2. Visualization of Synthesis Workflow

The following diagram illustrates the critical decision points in the synthesis and derivatization of the scaffold.

Caption: Synthesis pathway showing stereodivergent reduction strategies and subsequent functionalization via SN2 inversion.

3.3. Detailed Experimental Protocol: Stereoselective Reduction

Objective: Synthesis of cis-3-fluorocyclopentan-1-ol via NaBH₄ reduction.

Materials:

• 3-Fluorocyclopentan-1-one (1.0 eq)[1][2][3][5]

• Sodium Borohydride (NaBH₄) (0.5 - 0.7 eq)[1][2][3]

• Methanol (anhydrous)[2][3][4]

• Saturated NH₄Cl solution[1][2][3]

• Dichloromethane (DCM)[2][3][4]

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 3-fluorocyclopentan-1-one (1.0 g, 9.8 mmol) and dissolve in anhydrous Methanol (15 mL). Cool the solution to -78°C (dry ice/acetone bath) to maximize diastereoselectivity. Note: Lower temperatures favor the thermodynamic product by slowing the reaction, allowing conformational equilibration.[2][4]

• Addition: Add NaBH₄ (260 mg, 6.8 mmol) portion-wise over 10 minutes. Avoid a large exotherm.[1][2][3][4]

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours. Monitor by TLC (stained with KMnO₄ or Phosphomolybdic Acid) or GC-MS.[1][2][3][4]

• Quench: Carefully quench the reaction at 0°C with saturated aqueous NH₄Cl (10 mL). Evolution of H₂ gas will occur.[1][2][3][4]

• Workup: Dilute with water (20 mL) and extract with DCM (3 x 20 mL). The fluorinated alcohol is polar; ensure thorough extraction.[1][2][3][4]

• Drying: Combine organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure (keep bath temp < 40°C as the product is volatile).

• Purification: Purify via silica gel flash chromatography.

  • Eluent: 0-40% EtOAc in Hexanes.[1][2][3][4]

  • Separation: The cis and trans isomers often have distinct Rf values (Cis is typically more polar due to accessible OH).[2][3][4]

Data Summary Table: Reduction Conditions

Reducing Agent	Conditions	Major Isomer	Ratio (Cis:Trans)	Mechanistic Rationale
NaBH₄	MeOH, -78°C	Cis	~80:20	Small hydride allows thermodynamic equilibration; attack on less hindered face of conformer.[1][2][3]
L-Selectride	THF, -78°C	Trans	~10:90	Bulky hydride attacks from the sterically most accessible face (kinetic control).[1][2][3]
DIBAL-H	Toluene, -78°C	Trans	~30:70	Coordination to carbonyl oxygen directs hydride delivery.[1][2][3]

Reaction Mechanisms: Nucleophilic Substitution

The most common application of this scaffold is the installation of a nitrogen or oxygen nucleophile at C1.[3][4] This proceeds via an

mechanism, necessitating the conversion of the hydroxyl group into a good leaving group (Mesylate).[2][3][4]

Critical Stereochemical Note: The

reaction proceeds with Walden Inversion .

• Starting Material: Cis-3-fluorocyclopentyl mesylate[1][2][3]

• Product: Trans-1-substituted-3-fluorocyclopentane[1][2][3]

Mechanism Visualization: The fluorine atom at C3 exerts an inductive withdrawing effect, making the C1 center more electrophilic, but also potentially destabilizing any developing positive charge in the transition state.[2][3][4]

Caption: SN2 displacement mechanism showing stereochemical inversion from cis-mesylate to trans-azide.

Safety & Handling Protocol

• Fluorinated Intermediates: While 3-fluorocyclopentan-1-ol is stable, fluorinated ketones can be volatile and lachrymatory.[1][2][3] Handle in a fume hood.

• Mesylates: Alkyl mesylates are potential alkylating agents and genotoxic impurities (GTIs).[1][2][3][4] Treat all waste streams with aqueous NaOH to hydrolyze residual mesylates before disposal.[1][2][3][4]

• Hydrofluoric Acid (HF) Risk: If using DAST or Deoxo-Fluor to synthesize the starting material (from 1,3-cyclopentanediol), strict HF protocols (calcium gluconate availability) must be enforced.[1][2][3]

References

• Synthesis of Fluorinated Cyclopentanes: Journal of Organic Chemistry, "Stereoselective synthesis of 3-substituted cyclopentanols".[1][2][3][4]

• Conformational Analysis: ChemRxiv, "Conformational Analysis of 1,3-Difluorinated Alkanes".[1][2][3][4]

• Safety Data: PubChem, "3-Fluorocyclopentan-1-ol Safety & Hazards".[1][2][3][4][6][7] [2][3][4]

• Medicinal Chemistry Applications: MDPI, "Fluconazole Analogs and Derivatives: An Overview".[1][2][3][4]

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Application Note &amp; Protocols: Enzymatic Synthesis of Chiral Fluorocyclopentanols

Introduction: The Strategic Value of Chiral Fluorocyclopentanols in Modern Drug Discovery

The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and bioavailability.[1][2] When this powerful element is integrated into a chiral scaffold like the cyclopentanol ring, it creates a high-value building block for synthesizing complex and potent therapeutics. Chiral fluorocyclopentanols are key intermediates in the synthesis of prostaglandins, antiviral agents, and other biologically active molecules.[3] However, the stereoselective synthesis of these compounds presents significant challenges for traditional organic chemistry, often requiring multi-step, protecting-group-heavy routes or difficult-to-resolve racemic mixtures.

Biocatalysis, the use of enzymes to perform chemical transformations, offers an elegant and powerful alternative.[4] Enzymes operate under mild conditions, are environmentally benign, and, most importantly, exhibit exquisite chemo-, regio-, and stereoselectivity.[5][6] These properties make them ideal catalysts for producing enantiomerically pure pharmaceuticals.[7] This guide provides an in-depth exploration of two robust enzymatic strategies for synthesizing chiral fluorocyclopentanols: Lipase-Catalyzed Kinetic Resolution and Ketoreductase-Mediated Asymmetric Reduction. We will delve into the mechanistic rationale behind these methods and provide detailed, field-proven protocols for their successful implementation in a research setting.

The Biocatalytic Advantage: Why Enzymes Excel

Choosing an enzymatic route over a conventional chemical one is a strategic decision rooted in efficiency and precision. The primary advantages include:

• Unparalleled Stereoselectivity: Enzymes are inherently chiral and create a three-dimensional active site that can distinguish between enantiomers or between prochiral faces of a substrate, leading to products with very high enantiomeric excess (ee).[7]

• Mild Reaction Conditions: Most enzymatic reactions proceed at or near room temperature and neutral pH, preserving sensitive functional groups within the molecule and reducing energy consumption.[5]

• Reduced Environmental Impact: Biocatalysis avoids the use of heavy metal catalysts and harsh reagents, aligning with the principles of green chemistry.[8]

• High Specificity: Enzymes typically target a specific functional group, minimizing the formation of unwanted byproducts and simplifying purification.

Strategy 1: Lipase-Catalyzed Kinetic Resolution of Racemic Fluorocyclopentanols

Kinetic resolution is a widely used method for separating a racemic mixture. It relies on an enzyme that selectively catalyzes the reaction of one enantiomer at a much faster rate than the other. In the context of fluorocyclopentanols, lipases are frequently employed to selectively acylate one enantiomer, allowing for the separation of the resulting ester from the unreacted alcohol.

Mechanistic Rationale

Lipases are hydrolases that, in low-water environments (i.e., organic solvents), can catalyze the reverse reaction: esterification or transesterification.[6] The process begins with a racemic mixture of fluorocyclopentanol (e.g., (±)-cis-2-fluorocyclopentanol). A lipase, such as that from Burkholderia cepacia (formerly Pseudomonas cepacia), and an acyl donor (e.g., vinyl acetate) are introduced.[3] The lipase will preferentially bind and acylate one enantiomer (e.g., the R-enantiomer), converting it to the corresponding acetate ester. The other enantiomer (e.g., the S-enantiomer) is left largely unreacted.

At approximately 50% conversion, the reaction is stopped. The mixture then contains one enantiomer as an ester and the other as the original alcohol, which can be easily separated by standard chromatographic techniques. While the theoretical maximum yield for a single enantiomer is 50%, this method is highly effective at producing compounds with exceptional enantiomeric purity (>98% ee).[3][9]

Caption: Workflow for lipase-catalyzed kinetic resolution of a racemic fluorocyclopentanol.

Protocol: Kinetic Resolution of (±)-cis-2-Fluorocyclopentanol

This protocol is adapted from established methodologies for the resolution of fluorinated cyclic alcohols.[3]

Materials:

• (±)-cis-2-Fluorocyclopentanol

• Immobilized Burkholderia cepacia lipase (or other suitable lipase like Amano Lipase PS)

• Vinyl acetate (acyl donor)

• Anhydrous organic solvent (e.g., tert-Butyl methyl ether (TBME) or Tetrahydrofuran (THF))

• Molecular sieves (4Å), activated

• Reaction vessel with magnetic stirrer and inert atmosphere (N₂ or Argon)

• TLC plates (silica gel) and GC/Chiral HPLC for monitoring

Procedure:

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add (±)-cis-2-fluorocyclopentanol (1.0 eq), anhydrous TBME, and activated molecular sieves. Stir the mixture for 15 minutes at room temperature.

  • Scientist's Note: Anhydrous conditions are critical. Lipases are hydrolases, and the presence of water can lead to competing hydrolysis of the product ester, reducing yield and enantioselectivity.

• Enzyme Addition: Add the immobilized lipase (typically 50-100% w/w of the substrate).

• Initiation: Add vinyl acetate (2.0-3.0 eq) to start the reaction. Maintain the reaction at a constant temperature (e.g., 30 °C).

  • Rationale: Vinyl acetate is an excellent acyl donor because the byproduct, vinyl alcohol, tautomerizes to acetaldehyde, which is volatile. This makes the acylation step effectively irreversible, driving the reaction forward.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC. The goal is to stop the reaction as close to 50% conversion as possible to maximize the enantiomeric excess of both the product and the remaining substrate.

• Reaction Quench & Workup: Once ~50% conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed with solvent and reused.

• Solvent Removal: Remove the solvent from the filtrate under reduced pressure.

• Purification: Separate the resulting acetate ester from the unreacted alcohol using column chromatography on silica gel.

• Characterization: Determine the enantiomeric excess (ee) of both the purified alcohol and the acetate ester using chiral GC or HPLC. The absolute configuration can be confirmed using established rules like the Kazlauskas rule or by derivatization (e.g., with Mosher's acid).[3][6]

Enzyme Source	Substrate	Product 1 (ee%)	Product 2 (ee%)	Conversion (%)
Burkholderia cepacia Lipase	(±)-cis-2-fluorocyclopentanol	(-)-acetate (>98%)	(+)-alcohol (>98%)	~50
Pseudomonas sp. Lipase (AK)	(±)-trans-2-azidocyclopentanol	(+)-acetate (94%)	(-)-alcohol (85%)	52
Candida antarctica Lipase B	(±)-cis-2-aminocyclopentanecarboxamide**	(+)-N-acylated (99%)	(-)-amine (>99%)	~50
Data for a related cyclopentanol derivative to illustrate lipase versatility.[10]
**Data for a related cyclopentane derivative to illustrate lipase versatility.[11]

Strategy 2: Ketoreductase-Mediated Asymmetric Reduction

A more direct and atom-economical approach to a single chiral enantiomer is the asymmetric reduction of a prochiral ketone. Ketoreductases (KREDs), also known as carbonyl reductases, are enzymes that catalyze the stereoselective reduction of ketones to alcohols.[12][13] This method allows for a theoretical yield of 100% of the desired chiral alcohol, a significant advantage over kinetic resolution.[9]

Mechanistic Rationale

The reaction starts with a prochiral ketone, such as 2-fluorocyclopentanone. A specific KRED, chosen for its ability to produce the desired (R)- or (S)-alcohol, is used as the catalyst. KREDs require a hydride source, which is provided by a nicotinamide cofactor, either NADPH or NADH.[14] The enzyme's active site binds the ketone in a specific orientation, allowing the hydride from the cofactor to be delivered to only one face of the carbonyl group, resulting in the formation of a single alcohol enantiomer.

A critical aspect of a practical KRED process is cofactor regeneration. The oxidized cofactor (NADP⁺ or NAD⁺) must be continuously recycled back to its reduced form. This is typically achieved by adding a second enzyme-substrate system, such as glucose dehydrogenase (GDH) with glucose, or isopropanol dehydrogenase with isopropanol.[12]

Caption: Workflow for KRED-mediated asymmetric reduction with cofactor regeneration.

Protocol: Asymmetric Reduction of 2-Fluorocyclopentanone

This protocol describes a general whole-cell or isolated enzyme approach for KRED-mediated reduction.[14]

Materials:

• 2-Fluorocyclopentanone

• Ketoreductase (KRED) - available commercially in screening kits or as individual enzymes. Can be used as a lyophilized powder or in an E. coli whole-cell system overexpressing the enzyme.

• Cofactor: NADP⁺ or NAD⁺ (catalytic amount)

• Cofactor regeneration system:

  • Option A (Isolated Enzyme): Glucose Dehydrogenase (GDH) and D-Glucose

  • Option B (Whole Cell): Often relies on endogenous cellular machinery, but can be supplemented with a co-substrate like isopropanol or glucose.

• Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

• Organic co-solvent (e.g., DMSO or isopropanol, if needed for substrate solubility)

• Reaction vessel with stirring and temperature control

Procedure:

• Reaction Mixture Preparation: In a temperature-controlled vessel, prepare a buffered aqueous solution (e.g., 100 mM potassium phosphate, pH 7.0).

• Add Cofactor and Regeneration System: Add the NAD(P)⁺ (e.g., 1 mM), D-glucose (e.g., 1.1 eq relative to substrate), and GDH.

  • Scientist's Note: The regeneration system is crucial for process viability. Using only a stoichiometric amount of the expensive NADPH cofactor would be economically prohibitive on any significant scale.

• Enzyme Addition: Add the KRED enzyme to the mixture and allow it to dissolve/disperse.

• Substrate Addition: Dissolve the 2-fluorocyclopentanone in a minimal amount of a water-miscible co-solvent like DMSO, and add it to the reaction mixture to the desired final concentration (e.g., 10-50 mM). High substrate concentrations can sometimes lead to enzyme inhibition, so starting with a lower concentration is advisable.

• Reaction Execution: Maintain the reaction at a constant temperature (e.g., 25-30 °C) with gentle agitation. Monitor the pH and adjust with dilute acid or base if necessary, as the conversion of glucose to gluconolactone can cause a drop in pH.

• Monitoring: Track the disappearance of the ketone and the appearance of the alcohol product by GC or LC-MS.

• Workup: Once the reaction is complete, terminate it by adding a water-immiscible organic solvent (e.g., ethyl acetate) and extract the product. If using whole cells, a centrifugation step is first required to pellet the cells.

• Purification: Dry the combined organic extracts (e.g., over MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.

• Characterization: Analyze the final product for chemical purity and determine the enantiomeric excess by chiral GC or HPLC.

Ketoreductase Type	Substrate Example	Product ee (%)	Yield (%)	Cofactor System
Engineered KRED	Prochiral Ketone	>99	>95	NADPH / GDH-Glucose
Zygosaccharomyces rouxii KRED	Acetophenone derivative	>99 (S)-alcohol	High	NADPH / Whole-cell
Carbonyl Reductase from S. marcescens	5-oxodecanoic acid	99 (R)-lactone	High	NADPH / GDH-Glucose
*Representative data based on typical performance of KREDs on various ketones.[13][14][15]

Conclusion and Future Outlook

Enzymatic synthesis provides a highly effective and sustainable platform for producing chiral fluorocyclopentanols, critical building blocks for the pharmaceutical industry. Lipase-catalyzed kinetic resolution offers a simple and robust method for separating racemates with high enantiopurity, while KRED-mediated asymmetric reduction provides a more direct, atom-economical route to a single desired enantiomer. The choice between these strategies depends on factors such as the availability of the starting material (racemic alcohol vs. prochiral ketone), cost, and desired throughput.

As protein engineering and directed evolution continue to advance, the toolkit of available enzymes will expand, offering biocatalysts with enhanced stability, broader substrate scope, and tailored stereoselectivity.[7][16] These developments promise to further solidify the role of biocatalysis as an indispensable technology in the synthesis of complex, high-value chiral molecules for the next generation of therapeutics.

References

• Zhang, W., et al. (2021). Enzymatic synthesis of fluorinated compounds. Applied Microbiology and Biotechnology, 105(23), 8865–8883. [Link][5]

• Ma, L., et al. (2021). Enzymatic synthesis of fluorinated compounds. PubMed. [Link][17]

• Kolodiazhna, O.O., et al. (2019). Enzymatic synthesis of enantiomerically pure 1,2-fluorocyclopentanols and 1,2-aminofluorocyclopentanes. ResearchGate. [Link][3]

• SEQENS. (2019). Applying Enzymatic Synthesis for Chiral Molecules. Pharma's Almanac. [Link][9]

• Zhang, R.K., et al. (2024). Biocatalytic Strategy for the Highly Stereoselective Synthesis of Fluorinated Cyclopropanes. ResearchGate. [Link][18]

• Zhang, W., et al. (2021). Enzymatic synthesis of fluorinated compounds. ResearchGate. [Link][8]

• Google Patents. (2016). Ketoreductase-mediated stereoselective route to alpha chloroalcohols. [12]

• Kolodiazhnyi, O., et al. (2024). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI. [Link][6]

• Kataoka, M., et al. (2016). Enzymes useful for chiral compound synthesis: structural biology, directed evolution, and protein engineering for industrial use. PubMed. [Link][7]

• Huffman, M.A., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. National Library of Medicine. [Link][16]

• Zhang, R.K., et al. (2024). Biocatalytic Strategy for the Highly Stereoselective Synthesis of Fluorinated Cyclopropanes. PubMed. [Link][19]

• Kolodiazhnyi, O.I., et al. (2025). CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS. ResearchGate. [Link][1]

• Ami, E., & Ohrui, H. (1999). Lipase-catalyzed Kinetic Resolution of (±)-trans- And cis-2-Azidocycloalkanols. PubMed. [Link][10]

• Fessner, W.D., et al. (2018). Fluorogenic kinetic assay for high-throughput discovery of stereoselective ketoreductases relevant to pharmaceutical synthesis. PubMed. [Link][20]

• Kolodiazhnyi, O.I., et al. (2025). CHIRAL, FLUORINE-CONTAINING PHARMACEUTICALS. Ukrainian Chemistry Journal. [Link][2]

• Gładkowski, W., et al. (2020). Lipase-Catalyzed Kinetic Resolution of Dimethyl and Dibutyl 1-Butyryloxy-1-carboxymethylphosphonates. MDPI. [Link][21]

• Hollmann, F., & Sheldon, R.A. (2011). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications. [Link][13]

• Pesenti, C., et al. (2021). Biocatalytic Asymmetric Cyclopropanations via Enzyme-Bound Iminium Ion Intermediates. University of Groningen Research Portal. [Link][22]

• Forró, E., & Fülöp, F. (2006). Lipase-catalyzed kinetic resolution of 2-aminocyclopentane- and 2-aminocyclohexanecarboxamides. ResearchGate. [Link][11]

• Ni, Y., et al. (2020). Stereoselective synthesis of chiral δ-lactones via an engineered carbonyl reductase. Chemical Communications. [Link][15]

• Tanaka, M., et al. (2007). Lipase-catalyzed kinetic resolution of cyclic trans-1,2-diols bearing a diester moiety: synthetic application to chiral seven-membered-ring alpha,alpha-disubstituted alpha-amino acid. PubMed. [Link][23]

• ResearchGate. (2022). Regioselective chemoenzymatic fluorination of cyclopentenone... ResearchGate. [Link][24]

• Liu, J., et al. (2024). Chiral drugs. LabMed Discovery. [Link][4]

• Yejjey, A., et al. (2018). A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation. ResearchGate. [Link][14]

• Andrade, L.H., et al. (2011). Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols. National Library of Medicine. [Link][25]

• Ellis, E. (2025). Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines. LinkedIn. [Link][26]

• Fasan, R. (2012). Chemo-enzymatic fluorination of unactivated organic compounds. National Library of Medicine. [Link][27]

• Kumar, A. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Journal of Chemical and Pharmaceutical Research. [Link][28]

• Ad O'Brien, et al. (2023). Chemoenzymatic synthesis of fluorinated polyketides. National Library of Medicine. [Link][29]

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3-Fluorocyclopentan-1-ol in the synthesis of antiviral agents

Application Note: Strategic Utilization of 3-Fluorocyclopentan-1-ol in Next-Generation Carbocyclic Antiviral Synthesis

Executive Summary

The incorporation of fluorine into carbocyclic nucleoside scaffolds represents a pivotal strategy in modern antiviral drug design. Unlike traditional furanose-based nucleosides, carbocyclic analogs (carbanucleosides) replace the labile glycosidic oxygen with a methylene group, rendering the scaffold immune to phosphorylase-mediated cleavage. The specific inclusion of a 3-fluoro substituent on the cyclopentane ring serves a dual purpose: it mimics the electronegativity of the 3'-hydroxyl group found in natural ribose (essential for enzyme recognition) while preventing chain elongation during viral DNA/RNA synthesis, a mechanism central to Nucleoside Reverse Transcriptase Inhibitors (NRTIs).

This guide details the protocol for utilizing 3-fluorocyclopentan-1-ol as a high-value synthon. We focus on the stereoselective Mitsunobu coupling of this scaffold to purine bases—a critical, often yield-limiting step in the synthesis of agents targeting HIV, Hepatitis B (HBV), and Influenza.[1]

Strategic Rationale & Mechanistic Insight

The Fluorine Effect in Carbocycles

The C-F bond is bioisosteric to the C-OH bond but possesses distinct advantages:

• Metabolic Stability: The C-F bond energy (approx. 116 kcal/mol) prevents oxidative metabolism at the 3'-position.

• Conformational Locking: The high electronegativity of fluorine induces specific ring puckering (North/South conformation) via the gauche effect, potentially optimizing binding affinity to viral polymerases.

The Challenge of Coupling

Direct SN2 displacement on fluorinated cyclopentyl rings is prone to elimination (E2) side reactions due to the basicity of nucleophiles and the "hard" nature of the fluoride leaving group (if displacing F) or the adjacent proton acidity. Therefore, the optimal strategy employs 3-fluorocyclopentan-1-ol where the hydroxyl group is activated in situ (Mitsunobu conditions) to serve as the leaving group, allowing the nucleobase to attack with predictable inversion of configuration .

Experimental Workflow Visualization

The following diagram illustrates the critical pathway from the chiral scaffold to the protected nucleoside analog.

Caption: Workflow for the stereoselective coupling of 3-fluorocyclopentan-1-ol to purine bases via Mitsunobu reaction.

Detailed Protocol: Stereoselective Coupling

Objective: Synthesis of a cis-3'-fluorocarbocyclic nucleoside analog via inversion of a trans-alcohol precursor.

Materials & Reagents

Component	Grade/Spec	Role
(1R,3S)-3-Fluorocyclopentan-1-ol	>98% ee	Chiral Scaffold (Trans)
6-Chloropurine	HPLC Grade	Nucleobase precursor
Triphenylphosphine (PPh₃)	Recrystallized	Reducing agent
DIAD (Diisopropyl azodicarboxylate)	98%	Hydrogen acceptor
THF (Tetrahydrofuran)	Anhydrous (<50 ppm H₂O)	Solvent
Argon/Nitrogen	UHP	Inert atmosphere

Step-by-Step Methodology

1. Preparation of the Nucleophile (Base Activation)

• Context: Purines are poor nucleophiles due to N-H acidity. While Mitsunobu conditions activate the alcohol, the base must be soluble.

• Step: In a flame-dried round-bottom flask (RBF), suspend 6-chloropurine (1.0 equiv) in anhydrous THF (0.1 M concentration).

• Note: 6-Chloropurine is preferred over Adenine to prevent N3/N9 regioisomer mixtures. The 6-Cl position can later be converted to -NH₂ (Adenine) or -OH (Guanine).

2. Formation of the Mitsunobu Complex

• Step: Add Triphenylphosphine (1.5 equiv) to the reaction vessel. Stir at room temperature under Argon until fully dissolved.

• Step: Cool the solution to 0°C . This is critical to suppress the formation of the N-alkylated hydrazine side product.

3. Addition of the Scaffold

• Step: Add (1R,3S)-3-fluorocyclopentan-1-ol (1.0 equiv) dissolved in a minimal amount of anhydrous THF dropwise to the reaction mixture.

• Mechanism:[1][2][3][4] The alcohol is not yet activated. The PPh₃ is waiting for the DIAD.

4. The Critical Coupling (DIAD Addition)

• Step: Add DIAD (1.5 equiv) dropwise over 30 minutes via a syringe pump or pressure-equalizing funnel.

• Observation: The solution will turn yellow/orange. The slow addition prevents the accumulation of unreacted betaine, which can decompose.

• Reaction: The PPh₃-DIAD adduct activates the alcohol oxygen, forming an oxyphosphonium ion. The purine N9 (deprotonated by the betaine) attacks the C1 carbon of the cyclopentane.

• Stereochemistry: The attack proceeds via SN2 inversion . The (1R) alcohol center becomes a (1S) amine center.

  • Input: (1R,3S)-Trans-Alcohol

  • Output: (1S,3S)-Cis-Nucleoside (Target Configuration)

5. Work-up and Purification

• Step: Allow to warm to room temperature and stir for 12-16 hours.

• Quench: Add a few drops of water to destroy excess alkoxyphosphonium species.

• Concentration: Remove THF under reduced pressure.

• Purification: The major contaminant is triphenylphosphine oxide (Ph₃PO).

  • Protocol: Triturate the residue with cold diethyl ether (Ph₃PO precipitates). Filter.

  • Chromatography: Flash column chromatography (SiO₂).[1] Elute with CH₂Cl₂/MeOH (95:5). The fluorinated product typically elutes before Ph₃PO in polar gradients.

Quality Control & Data Analysis

Validation of the product relies heavily on 19F-NMR and 1H-NMR coupling constants to confirm the preservation of the fluorine stereocenter and the inversion of the hydroxyl center.

Key Analytical Markers

Technique	Parameter	Expected Observation	Interpretation
19F NMR	Chemical Shift	-170 to -180 ppm	Characteristic of secondary alkyl fluoride on cyclopentane.
19F NMR	Coupling ( )	Hz	Confirms geminal H-F relationship (intact C-F bond).
1H NMR	H1' Signal (Anomeric)	4.5 - 5.5 ppm (multiplet)	Shift downfield due to N9 attachment.
NOESY	Spatial Correlation	Cross-peak between H1' and H3'	Strong = Cis configuration (Product). Weak/None = Trans (Starting Material).[1]

Stereochemical Verification Diagram

Caption: Stereochemical outcome of the coupling reaction. The trans-alcohol yields the cis-nucleoside, a common requirement for bioactive antiviral agents.

Troubleshooting & Optimization

• Low Yield: Often due to steric hindrance at the secondary alcohol.

  • Solution: Switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu₃ (Tributylphosphine) for a more reactive Mitsunobu system.[1]

• Regioselectivity (N9 vs N7): 6-Chloropurine generally favors N9 alkylation (thermodynamic product). If N7 isomers form, lower the reaction temperature to -20°C during addition.

• Elimination Products: If cyclopentene byproducts are observed (elimination of OH), ensure the reaction is strictly anhydrous and the temperature is kept low during DIAD addition.

References

• Choi, M. H., Lee, C. K., & Kim, H. D. (2010).[1] Design and synthesis of 3'-fluoropenciclovir analogues as antiviral agents. Archives of Pharmacal Research, 33(2), 197–202.[1] [Link]

• Benckendorff, C. M. M., et al. (2022).[1] Synthesis of fluorinated carbocyclic pyrimidine nucleoside analogues. Organic & Biomolecular Chemistry, 20, 9159-9170.[1] [Link]

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• Agrofoglio, L. A., et al. (2015).[1] Recent progress for the synthesis of selected carbocyclic nucleosides. Future Medicinal Chemistry, 7(13), 1809–1828.[1] [Link]

• Yoon, J. S., et al. (2019).[1][6] Design, Synthesis, and Anti-RNA Virus Activity of 6′-Fluorinated-Aristeromycin Analogues. Journal of Medicinal Chemistry, 62(13), 6346–6362.[1] [Link][1]

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Application Notes &amp; Protocols: Synthesis of Fluorinated Carbocyclic Nucleoside Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorinated carbocyclic nucleoside analogs represent a cornerstone in medicinal chemistry, demonstrating potent antiviral and anticancer properties.[1][2][3] By replacing the furanose oxygen with a methylene group and incorporating fluorine atoms into the carbocyclic ring, these compounds gain significant metabolic stability and unique conformational properties.[2][4][5] This guide provides an in-depth exploration of the key synthetic strategies, field-proven protocols, and the chemical rationale underpinning the construction of these complex molecules. We will delve into methodologies for forming the carbocyclic core, techniques for stereoselective fluorination, and the coupling with nucleobases.

Introduction: The Rationale for Fluorinated Carbocyclic Nucleosides

Nucleoside analogs have long been a privileged class of therapeutics. The development of carbocyclic versions, where the ribose ring oxygen is replaced by a methylene (CH₂) group, was a significant leap forward. This modification renders the molecule resistant to enzymatic degradation by nucleoside phosphorylases, which target the hemiaminal linkage in natural nucleosides.[4] The resulting analogs, such as the approved antiviral drug Abacavir, exhibit enhanced metabolic stability.

The strategic incorporation of fluorine further refines the pharmacological profile of these molecules.[2][6] Key advantages include:

• Modulation of Electronic Properties: Fluorine's high electronegativity can alter the pKa of nearby hydroxyl groups, influencing hydrogen bonding interactions with target enzymes.[2][3]

• Increased Metabolic Stability: The carbon-fluorine bond is exceptionally strong, preventing metabolic oxidation at the fluorinated position.[1][2]

• Conformational Rigidity: The introduction of fluorine can lock the carbocyclic ring into a specific pucker, mimicking the bioactive conformation of natural nucleosides and enhancing binding affinity to viral polymerases or other enzyme targets.[6]

This guide focuses on the practical synthesis of these vital compounds, emphasizing robust and reproducible methodologies.

Core Synthetic Strategies: A Convergent vs. Divergent Approach

The synthesis of fluorinated carbocyclic nucleosides can be broadly categorized into two main approaches: a convergent strategy and a divergent strategy.[3]

• Convergent Synthesis: This is the more common approach. It involves the separate synthesis of a fluorinated carbocyclic pseudosugar and a nucleobase, which are then coupled together in a late-stage step. The primary challenge of this method is achieving high stereoselectivity during the coupling reaction to obtain the desired β-anomer.[1][3]

• Divergent Synthesis: This strategy begins with a pre-formed, non-fluorinated carbocyclic nucleoside. The fluorine atom is then introduced directly onto this scaffold. While this approach preserves the stereochemistry of the starting material, it can be limited by the availability of the precursor and the regioselectivity of the fluorination reaction.[3]

Figure 1: High-level overview of convergent and divergent synthetic strategies.

Key Methodologies for Constructing the Carbocyclic Core

The formation of the functionalized cyclopentane or cyclobutane ring is a critical phase of the synthesis. Two powerful and widely used reactions for this purpose are the Diels-Alder reaction and Ring-Closing Metathesis (RCM).

The Aza-Diels-Alder Reaction

The Diels-Alder reaction is a [4+2] cycloaddition that efficiently constructs a six-membered ring.[7][8] For nucleoside synthesis, the key is using a cyclopentadiene as the diene to form a bicyclic adduct, which serves as a masked cyclopentene. A particularly effective variant is the aza-Diels-Alder reaction to produce the renowned Vince lactam, a versatile intermediate for many carbocyclic nucleosides.[9]

Causality: The rigid, bicyclic structure of the Diels-Alder adduct allows for excellent stereocontrol in subsequent functionalization steps (e.g., epoxidation, dihydroxylation) on the cyclopentene double bond. The predictable stereochemical outcome is governed by the endo rule, where the dienophile's electron-withdrawing groups are oriented towards the diene's π-system in the transition state.[10]

Figure 2: Conceptual workflow of the aza-Diels-Alder reaction for carbocyclic core synthesis.

Ring-Closing Metathesis (RCM)

RCM has revolutionized the synthesis of cyclic compounds, including carbocyclic nucleoside precursors.[11] This reaction utilizes a metal catalyst (typically Ruthenium-based, like Grubbs' catalysts) to join two terminal alkenes within the same molecule, forming a cycloalkene and releasing volatile ethylene.[11][12]

Causality: The power of RCM lies in its remarkable functional group tolerance and its ability to form rings of various sizes, which was previously challenging.[13] By starting with an acyclic, chiral precursor containing two terminal olefins, one can efficiently create the desired carbocyclic ring. Driving the reaction to completion is often achieved by bubbling an inert gas through the solution or performing the reaction under vacuum to remove the ethylene byproduct, in accordance with Le Châtelier's principle.

Protocol 1: Synthesis of a 6',6'-Difluoro Carbocyclic Precursor via RCM [Based on Qing, et al.[1]]

• Starting Material: (Z)-but-2-ene-1,4-diol derivative.

• Reaction: Perform a silicon-induced Reformatskii-Claisen reaction with chlorodifluoroacetic ester to introduce the gem-difluoro group and install terminal alkenes.

• RCM Step:

  • Dissolve the resulting diene (1.0 eq) in dry, degassed dichloromethane (DCM) to a concentration of ~0.01 M.

  • Add Grubbs' second-generation catalyst (2-5 mol%).

  • Reflux the mixture under an argon atmosphere for 4-12 hours, monitoring by TLC.

  • Upon completion, cool the reaction to room temperature and quench with ethyl vinyl ether.

  • Concentrate the solvent in vacuo.

• Purification: Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate gradient) to yield the gem-difluorinated 2,3-unsaturated cyclopentyl alcohol.

• Validation: Characterize the product using ¹H NMR, ¹⁹F NMR, ¹³C NMR, and HRMS to confirm the structure and purity. The disappearance of terminal alkene proton signals and the appearance of a new internal alkene signal in the ¹H NMR are key indicators of success.

Stereoselective Fluorination Techniques

Introducing fluorine with the correct stereochemistry is arguably the most critical step. The choice of fluorinating agent depends on whether a nucleophilic or electrophilic approach is required.

Fluorinating Agent	Type	Mechanism	Key Considerations & Rationale[1]
DAST (Et₂NSF₃)	Nucleophilic	Sₙ2	Excellent for converting secondary alcohols to fluorides with complete inversion of configuration. Highly versatile but moisture-sensitive and can undergo side reactions (e.g., elimination). The choice for inverting a specific stereocenter.
Selectfluor™	Electrophilic	F⁺ equivalent	A stable, easy-to-handle solid. Used for fluorinating electron-rich centers like enol ethers or enamines. The choice for adding fluorine to a double bond or an enolate, where stereochemistry is directed by the substrate or catalyst.
Olah's Reagent (Py·nHF)	Nucleophilic	Sₙ1/Sₙ2	A "tamed" version of hazardous anhydrous HF. Useful for opening epoxides or fluorinating 2,2'-anhydronucleosides. The regioselectivity of epoxide opening depends on the acidity.

Protocol 2: Electrophilic Fluorination of a Silyl Enol Ether [Based on Jeong, et al.[4]]

• Precursor Synthesis: Start with a protected cyclopentanone derived from a conjugate addition reaction. This establishes the stereochemistry of the side chains.

• Silyl Enol Ether Formation:

  • Dissolve the ketone (1.0 eq) in dry THF under an argon atmosphere and cool to -78 °C.

  • Add a base such as lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir for 1 hour.

  • Add trimethylsilyl chloride (TMSCl) (1.2 eq) and allow the reaction to warm to room temperature.

  • Perform an aqueous workup and purify to isolate the silyl enol ether.

  • Rationale: Formation of the silyl enol ether creates a nucleophilic double bond, poised for attack by an electrophilic fluorine source. The regioselectivity is controlled by the deprotonation step.

• Fluorination:

  • Dissolve the silyl enol ether (1.0 eq) in a suitable solvent like acetonitrile (MeCN).

  • Add Selectfluor™ (1.1 eq).

  • Stir at room temperature for 1-4 hours, monitoring by TLC.

• Purification & Validation: Quench the reaction, perform a standard workup, and purify by column chromatography. The product, an α-fluoroketone, is validated by NMR (¹⁹F NMR is essential) and mass spectrometry. The stereochemistry of the newly introduced fluorine is often directed by the steric bulk of the existing substituents on the ring.

Coupling the Pseudosugar with the Nucleobase

The final key transformation in a convergent synthesis is the N-glycosylation, which forms the bond between the carbocyclic pseudosugar and the heterocyclic base.

5.1. Mitsunobu Reaction

Causality: The Mitsunobu reaction couples a nucleophile (the purine or pyrimidine base) with a primary or secondary alcohol (on the pseudosugar) using triphenylphosphine (PPh₃) and an azodicarboxylate like DEAD or DIAD. It is highly reliable and proceeds with a clean inversion of configuration at the alcohol's stereocenter, providing excellent stereochemical control.[14]

5.2. Palladium-Catalyzed Allylic Substitution

Causality: This method is effective when the pseudosugar has a leaving group (e.g., acetate) at an allylic position. A palladium(0) catalyst forms a π-allyl complex, which is then attacked by the nucleobase. This approach is powerful but can sometimes yield a mixture of N7 and N9 isomers with purine bases.[15]

Summary and Outlook

The synthesis of fluorinated carbocyclic nucleoside analogs is a complex but highly rewarding field in medicinal chemistry. Success hinges on a robust strategy for stereocontrolled construction of the carbocyclic core, followed by precise introduction of fluorine and coupling with the nucleobase. Methodologies like the Diels-Alder reaction and RCM provide powerful tools for building the core scaffold, while a judicious choice of fluorinating agents like DAST or Selectfluor™ allows for the installation of the critical fluorine atom(s). As our understanding of the enzymatic targets for these drugs deepens, the demand for novel, efficient, and stereoselective synthetic routes will continue to grow, pushing chemists to develop even more innovative solutions.

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• Benckendorff, C. M. M., et al. (2022). Synthesis of fluorinated carbocyclic pyrimidine nucleoside analogues. Organic & Biomolecular Chemistry. [Link]

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• Not specified. (n.d.). C-Ribosylating Enzymes in the (Bio)Synthesis of C-Nucleosides and C-Glycosylated Natural Products. ACS Catalysis. [Link]

• Not specified. (n.d.). Ring-closing metathesis. Wikipedia. [Link]

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• Not specified. (n.d.). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. ACS. [Link]

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Protocol for the fluorination of cyclopentanol

Application Notes & Protocols

Topic: Protocol for the Deoxyfluorination of Cyclopentanol: A Guide for Medicinal and Process Chemistry

Abstract: The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery, profoundly influencing metabolic stability, bioavailability, and binding affinity.[1][2] Deoxyfluorination, the direct substitution of a hydroxyl group with fluorine, represents one of the most efficient methods for creating aliphatic C-F bonds from readily available alcohol precursors.[3] This guide provides a detailed examination and step-by-step protocols for the fluorination of cyclopentanol, a model secondary alcohol. We will explore the causality behind reagent selection, compare the classic reagent Diethylaminosulfur Trifluoride (DAST) with its more modern, safer alternatives, and detail the mechanistic and stereochemical considerations crucial for success in research and development settings.

The Chemist's Rationale: Selecting the Appropriate Deoxyfluorination Reagent

The choice of a fluorinating agent is not arbitrary; it is dictated by a balance of reactivity, substrate tolerance, safety, and scale. While numerous reagents have been developed, the sulfur trifluoride family has been particularly prominent.[4][5] The evolution from highly hazardous first-generation reagents to bench-stable, selective modern compounds reflects a significant advancement in the field. For the conversion of cyclopentanol to fluorocyclopentane, the selection process involves a critical evaluation of the following candidates.

Comparative Analysis of Key Deoxyfluorinating Reagents

Reagent	Structure	Key Characteristics & Causality
DAST (Diethylaminosulfur Trifluoride)	Et₂NSF₃	The Classic Workhorse: DAST has a broad substrate scope and is highly effective. However, its utility is severely hampered by its poor thermal stability. It can undergo exothermic, and potentially explosive, decomposition at temperatures above 80-90 °C.[6] This necessitates strict low-temperature control (-78 °C) and limits its application to small-scale preparations. Elimination to form cyclopentene is a common side reaction.
Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur Trifluoride)	(MeOCH₂CH₂)₂NSF₃	The Thermally-Stabilized Alternative: Developed as a safer alternative to DAST, Deoxo-Fluor is significantly more thermally stable, with decomposition initiating around 140 °C.[7][8] This improved safety profile allows for reactions to be run at higher temperatures, which can be beneficial for less reactive alcohols. However, it is still moisture-sensitive, reacts exothermically with water to generate HF, and requires careful handling in a fume hood.[7][9]
PyFluor® (2-Pyridinesulfonyl Fluoride)	The Modern, Selective Choice: PyFluor represents a newer class of reagents designed for enhanced safety and selectivity. It is a thermally stable, low-melting crystalline solid that can be stored at room temperature. Critically, it demonstrates substantially less propensity for elimination side products compared to DAST, making it an excellent choice for secondary alcohols like cyclopentanol where alkene formation is a primary concern.

Mechanism and Stereochemical Integrity

The deoxyfluorination of an alcohol using aminosulfur trifluorides like DAST follows a well-established mechanistic pathway. Understanding this pathway is critical for predicting the reaction's outcome, particularly its stereochemistry.

• Activation: The alcohol's hydroxyl group acts as a nucleophile, attacking the sulfur center of the reagent. This is followed by the elimination of hydrogen fluoride (which is scavenged by the amine byproduct), forming a key alkoxyaminosulfur difluoride intermediate.[10]

• Displacement: The fluoride ion then displaces the activated oxygen group. For a secondary, unhindered alcohol like cyclopentanol, this displacement proceeds predominantly through an Sₙ2 (Substitution Nucleophilic Bimolecular) mechanism.[10]

A crucial consequence of the Sₙ2 pathway is the inversion of stereochemistry at the carbon center. If one were to start with an enantiomerically pure chiral cyclopentanol derivative (e.g., (R)-2-methylcyclopentanol), the resulting fluorinated product would be the corresponding (S)-enantiomer.[4][11] This stereospecificity is a powerful tool in asymmetric synthesis.

Caption: Generalized Sₙ2 mechanism for alcohol deoxyfluorination.

Experimental Workflows & Protocols

Extreme caution must be exercised when working with DAST and related reagents. All operations must be conducted in a certified chemical fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety glasses/face shield, and chemical-resistant gloves (e.g., neoprene), is mandatory.[12] Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (Nitrogen or Argon) to prevent violent reactions with moisture.

Protocol A: Fluorination of Cyclopentanol using DAST (Small Scale)

This protocol is a classic method suitable for small-scale synthesis where strict temperature control can be maintained.

Materials & Reagents

Reagent / Material	Quantity (for 10 mmol scale)	Molar Mass ( g/mol )	Notes
Cyclopentanol	0.86 g (1.0 mL)	86.13	Ensure anhydrous
DAST	1.77 g (1.4 mL)	161.20	1.1 eq. Handle with extreme care.
Dichloromethane (DCM)	40 mL	-	Anhydrous grade
Saturated NaHCO₃ (aq)	20 mL	-	For quenching
Anhydrous MgSO₄ or Na₂SO₄	~2 g	-	Drying agent
Round-bottom flask (100 mL)	1	-	Oven-dried
Magnetic stir bar	1	-
Addition funnel	1	-	Oven-dried
Inert gas line (N₂/Ar)	1	-
Low-temperature bath	1	-	Acetone/Dry Ice (-78 °C)

Step-by-Step Procedure

• Setup: Assemble a flame-dried 100 mL round-bottom flask with a magnetic stir bar and a septum. Purge the flask with nitrogen or argon.

• Reagent Preparation: In the flask, dissolve cyclopentanol (1.0 mL, 10 mmol) in 20 mL of anhydrous dichloromethane.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• DAST Addition: Using a syringe, slowly add DAST (1.4 mL, 11 mmol, 1.1 eq.) dropwise to the stirred solution over 15-20 minutes. Maintain the internal temperature below -70 °C.

• Reaction: After the addition is complete, stir the reaction mixture at -78 °C for 1 hour. Then, allow the mixture to slowly warm to room temperature and stir for an additional 2-3 hours.[6]

• Monitoring: The reaction can be monitored by Thin Layer Chromatography (TLC) to check for the consumption of the starting material.

• Quenching: (CRITICAL STEP) Cool the reaction flask in an ice-water bath. Very slowly and carefully, add the reaction mixture to a separate beaker containing a vigorously stirred mixture of 20 mL of saturated aqueous sodium bicarbonate and 20 mL of ice. This will neutralize the acidic byproducts and quench the excess reagent. Expect gas evolution (CO₂).

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing & Drying: Combine the organic layers and wash with water (20 mL) and then brine (20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude fluorocyclopentane is a volatile liquid. It can be purified by careful distillation or flash column chromatography on silica gel if necessary.

Caption: Experimental workflow for the DAST-mediated fluorination.

Protocol B: Fluorination using a Safer Alternative (e.g., PyFluor)

This protocol leverages a modern reagent, offering a superior safety profile and often higher selectivity, making it more amenable to process development and scale-up.

Step-by-Step Procedure (Conceptual Outline)

The procedure using PyFluor is generally simpler and less hazardous. While specific conditions can vary, a typical protocol involves:

• Setup: An inert atmosphere is still recommended.

• Reaction: The alcohol (1.0 eq), PyFluor (e.g., 1.5 eq), and a non-nucleophilic base (e.g., DBU or a hindered amine base) are combined in an appropriate aprotic solvent (e.g., DCM or MeCN).

• Temperature: The reaction is often run at room temperature or with gentle heating, avoiding the need for cryogenic baths.

• Workup: The workup is typically a standard aqueous quench and extraction, similar to the DAST procedure but often cleaner due to fewer side products.

The primary advantage is the elimination of the significant thermal hazard associated with DAST, making the entire process inherently safer and more scalable.

References

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Technical Notes & Optimization

Technical Guide: Mitigating Side Reactions in 3-Fluorocyclopentan-1-ol Synthesis

Executive Summary & Molecule Profile

3-Fluorocyclopentan-1-ol is a high-value scaffold in medicinal chemistry, often serving as a bioisostere for proline or a conformational lock in peptidomimetics. However, the synthesis is notoriously plagued by the competing dynamics of the cyclopentane ring: ring strain, conformational flexibility (envelope/twist), and the high energy of the C-F bond formation.

This guide addresses the two primary synthetic routes:

• Nucleophilic Fluorination (Dehydroxyfluorination): Converting 1,3-cyclopentanediol (mono-protected) to the fluoride.

• Diastereoselective Reduction: Reducing 3-fluorocyclopentanone to the alcohol.

Critical Side Reaction Analysis (Dehydroxyfluorination Route)

The most common route utilizes reagents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.[1] The primary failure mode here is elimination .

The Elimination Competitor (Olefin Formation)

Symptom: High yield of volatile liquids; NMR shows vinylic protons (5.0–6.0 ppm). Diagnosis: The carbocationic character of the intermediate or the basicity of the fluoride source promoted E1 or E2 elimination.

Mechanism of Failure: When the hydroxyl group attacks the sulfur center of DAST, it forms an activated alkoxy-sulfurane intermediate. The fluoride anion must then displace this leaving group via

. However, the secondary carbon in a cyclopentane ring is sterically hindered, and the fluoride ion is a hard base. If the transition state is energetically unfavorable, the fluoride (or the amine byproduct) abstracts a proton, leading to 3-fluorocyclopentene or cyclopent-3-en-1-ol derivatives.

Stereochemical "Leakage" (Retention vs. Inversion)

Symptom: Target product is obtained but as a racemic mixture or wrong diastereomer (e.g., aiming for cis, getting trans). Diagnosis: Shift from

(Inversion) to Ion-Pair/ (Retention/Scrambling).

Technical Insight: In non-polar solvents (DCM), DAST promotes tight ion pairing. If the C-O bond breaks before the fluoride attacks, a transient carbocation forms. This allows the fluoride to attack from either face, destroying the stereochemical fidelity expected from a pure

reaction.

Visualization: The Bifurcation of Pathways

The following diagram illustrates the kinetic competition between the desired substitution and the parasitic elimination/ion-pairing pathways.

Caption: Kinetic competition between SN2 fluorination (green) and elimination/retention side reactions (red) during DAST-mediated synthesis.

Troubleshooting Guide (Q&A Format)

Module A: Fluorination Reagents (DAST/Deoxo-Fluor)

Q1: I am observing >40% elimination to the alkene. How do I suppress this?

• Root Cause: The reaction temperature is likely too high during the addition phase, or the solvent dielectric constant is too low, favoring tight ion pairs that eliminate.

• Corrective Action:

  • Temperature: Conduct the addition of DAST at -78°C and strictly maintain < -40°C for the first hour.

  • Reagent Switch: Switch to PyFluor or PhenoFluor . These reagents are less prone to elimination because they do not generate free HF/amine species in the same concentration as DAST.

  • Base Additive: If using DAST, add an exogenous base like 2,6-lutidine (1.5 eq). It scavenges HF but is too sterically hindered to promote E2 elimination itself.

Q2: My product has the wrong stereochemistry (Retention instead of Inversion). Why?

• Root Cause: "Internal Return" mechanism. In solvents like DCM or Toluene, the fluoride counter-ion in the intermediate stays on the same side as the leaving group.

• Corrective Action:

  • Add an exogenous fluoride source like Et3N·3HF to the reaction. This floods the medium with fluoride, increasing the statistical probability of a backside (

    ) attack by a free fluoride ion rather than the tight ion pair.

Module B: Reduction Route (From 3-Fluorocyclopentanone)

Q3: I need cis-3-fluorocyclopentan-1-ol, but NaBH4 gives a 50:50 mixture.

• Root Cause: Cyclopentanones have subtle conformational preferences (envelope). Small hydrides (NaBH4, LiAlH4) are not sensitive enough to the steric difference between the H and F substituents at the 3-position.

• Corrective Action:

  • Use L-Selectride (Lithium tri-sec-butylborohydride) at -78°C. The massive steric bulk of the Selectride reagent forces it to attack from the less hindered face (usually trans to the fluorine), resulting in the cis alcohol (fluorine and hydroxyl on the same side) with high diastereoselectivity (>90:10).

Comparative Data: Reagent Performance

The following table summarizes the side-reaction profile for converting 3-hydroxycyclopentanone derivatives to the fluoride.

Reagent	Primary Mechanism	Elimination Risk	Stereocontrol	Recommended For
DAST	/ Ion Pair	High (30-50%)	Moderate (Solvent dependent)	Small scale, initial screens
Deoxo-Fluor		Moderate	Good	Scale-up (Thermally stable)
XtalFluor-E		Low	Excellent	Acid-sensitive substrates
PyFluor		Very Low	Excellent	Late-stage functionalization
PBSF	Electrochemical	Moderate	Poor	Industrial flow chemistry

Validated Experimental Protocol

Protocol: Low-Elimination Fluorination using XtalFluor-E

This protocol minimizes elimination by using a solid, non-fuming reagent.

Materials:

• Substrate: Mono-protected 1,3-cyclopentanediol (1.0 eq)

• Reagent: XtalFluor-E (1.2 eq)

• Promoter: DBU (1.5 eq) or Et3N·3HF (2.0 eq)

• Solvent: Anhydrous DCM

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Argon.

• Dissolution: Dissolve substrate and DBU in DCM. Cool to -78°C .

• Addition: Add XtalFluor-E solid in one portion (or as a suspension).

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C (Do not reflux).

• Quench: Quench with sat. NaHCO3. Caution: CO2 evolution.

• Workup: Extract with DCM, dry over MgSO4.

• Purification: Flash chromatography. Note: The elimination byproduct (cyclopentene) is non-polar and will elute with the solvent front.

References

• Middleton, W. J. (1975).[2] "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry.

  • Foundational text on DAST and its elimin

• L'Heureux, A., et al. (2010).[2] "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." The Journal of Organic Chemistry.

  • Introduces XtalFluor as a solution to DAST elimin

• Nielsen, M. K., et al. (2015).[3] "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent."[3] Journal of the American Chemical Society.

  • Demonstrates reduced elimin

• Brown, H. C., & Krishnamurthy, S. (1972). "Lithium Tri-sec-butylborohydride. A New Reagent for the Reduction of Cyclic and Bicyclic Ketones with Super Stereoselectivity." Journal of the American Chemical Society.

  • Authoritative source on using L-Selectride for cis/trans control in cyclopentanones.

• Carberry, P., et al. (2020). "Practical Synthesis of 3-Fluorocyclopentan-1-ol via Deoxyfluorination." Organic Process Research & Development.

  • Specific process chemistry optimiz

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Technical Support Center: Characterization of 3-Fluorocyclopentan-1-ol

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Impurity Profiling & Stereochemical Assignment

Executive Summary & Criticality

3-Fluorocyclopentan-1-ol is a deceptively simple scaffold. Its utility in medicinal chemistry stems from the bioisosteric replacement of hydrogen with fluorine to modulate pKa and lipophilicity. However, its characterization is plagued by two main challenges: stereochemical complexity (cis/trans diastereomers) and thermal instability (HF elimination).

This guide moves beyond standard certificates of analysis. It addresses the "hidden" variables that cause batch-to-batch variability in biological assays.

Quick Diagnostic Flowchart

Use this decision tree to select the correct analytical mode.

Figure 1: Analytical workflow selection based on specific impurity profiling needs.

Stereochemical Analysis (The #1 User Issue)

User Query: "I see two peaks in my GC trace (ratio 4:1). Is this an impurity or an isomer? How do I tell which is cis and which is trans?"

Technical Insight: The 1,3-substitution pattern creates two diastereomers: cis (substituents on the same face) and trans (opposite faces). Because the cyclopentane ring is not planar (envelope conformation), the coupling constants (

) in NMR are highly sensitive to the dihedral angle.

Protocol: Definitive Assignment via NMR

Do not rely solely on chemical shift. You must use coupling constants (

-coupling).

Step-by-Step Elucidation:

• Run

  NMR (proton-coupled): This is your cleanest baseline. You will see two distinct multiplets corresponding to the cis and trans isomers.[1][2]

• Run

  NMR (in ): Focus on the H-3 proton (geminal to Fluorine).

  • The Diagnostic Signal: Look at the multiplicity of the H-3 proton (

    , ppm).

  • The Physics: In the cis isomer, the envelope conformation often places the F and OH in a pseudo-equatorial orientation to minimize 1,3-diaxial strain, altering the

    and values compared to the trans form.

Data Interpretation Table:

Feature	Cis-Isomer (1,3-syn)	Trans-Isomer (1,3-anti)	Mechanistic Reason
Shift	Typically Upfield	Typically Downfield	-gauche effect shielding in cis.
(Vicinal)	Larger sum of couplings	Smaller sum of couplings	Karplus relationship dependence on dihedral angle.
NOESY Signal	Strong H1-H3 correlation	Weak/No H1-H3 correlation	Spatial proximity of protons on the same face.

Troubleshooting Tip: If signals overlap in

, switch solvent to Benzene- . The magnetic anisotropy of benzene often induces a shift that separates the diastereomeric protons significantly.

Chromatographic Separation & Detection

User Query: "I cannot see my compound on HPLC using a standard C18 column and UV detection at 254 nm."

Root Cause: 3-Fluorocyclopentan-1-ol lacks a chromophore (conjugated

-system). It is invisible to standard UV detection.

Solution A: Gas Chromatography (Preferred)

Since the molecule is a low-molecular-weight alcohol, it is volatile.

• Column: DB-624 or VF-624ms (Intermediate polarity). High polarity columns (WAX) may cause peak tailing due to the hydroxyl group.

• Inlet Temp: Keep

  . Higher temperatures risk thermal elimination of HF.

• Detection: FID (Flame Ionization Detector) is universal for carbon-containing compounds.

Solution B: Derivatization for HPLC

If you must use HPLC (e.g., for enantiomeric separation), you must "tag" the molecule.

Protocol: Benzoylation

• Reagents: Benzoyl chloride (BzCl), Pyridine, DCM.

• Reaction: Mix 10 mg sample + 2 eq Pyridine + 1.2 eq BzCl in DCM. Stir 30 min.

• Result: Converts alcohol to 3-fluorocyclopentyl benzoate .

• Benefit: The benzoate group is UV active (

  nm), allowing standard chiral HPLC analysis.

Chemical Stability: The "Hidden" Impurity

User Query: "My sample purity dropped from 98% to 92% after drying in the oven. What happened?"

Technical Insight: Secondary fluorides with a

-hydrogen are prone to E2 or E1 elimination , releasing Hydrogen Fluoride (HF) and forming cyclopentenols. This is accelerated by heat and acidity.

Degradation Pathway Visualization:

Figure 2: Thermal dehydrofluorination pathways leading to elimination impurities.

Prevention Protocol:

• Drying: Never dry > 40°C. Use high vacuum at ambient temperature.

• Storage: Store at -20°C.

• Buffering: If the sample is an oil, store over a few pellets of activated

  or molecular sieves to scavenge any generated HF, which is autocatalytic to further degradation.

FAQ: Synthesis-Specific Impurities

Q: I synthesized this using DAST (Diethylaminosulfur trifluoride) on 1,3-cyclopentanediol. I see a peak with M+1 = 166/168. What is it? A: This is likely the 3-chloro-derivative or a sulfur-containing intermediate .

• Mechanism:[3][4] If DAST quality is poor or chloride ions are present, Cl can compete with F for nucleophilic substitution.

• Action: Check your mass spec chlorine isotope pattern (3:1 ratio for

  ).

Q: Can I use Silica Gel chromatography for purification? A: Use with caution. Silica is slightly acidic.

• Risk:[3] Acidic silica can catalyze the HF elimination described in Section 4.

• Modification: Pre-treat your silica column with 1% Triethylamine (TEA) in hexane to neutralize acidic sites before loading your compound.

References

• Stereochemical Analysis via NMR

  • Preprints.org.[3] (2025).[1][3][5][6] "Synthesis and Characterization of cis-/trans-(±)-3-alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic acids." (Demonstrates use of Karplus relationship and solvent shifts for cyclopentane-like systems).

• Chromatographic Separation (GC)

  • National Institutes of Health (NIH). (2004).[5][6] "Separation and analysis of diastereomers and enantiomers of cypermethrin and cyfluthrin by gas chromatography." (Validates GC separation of cyclopentane-derivative diastereomers).

• HPLC Derivatization Strategies

  • MDPI Molecules. (2012).[7] "HPLC Separation of Diastereomers: Chiral Molecular Tools." (Details the necessity of derivatization for aliphatic alcohols).

• Fluorine Substitution Effects

  • BenchChem.[1] (2025).[1][3][5][6] "A Comparative NMR Spectral Analysis of Cis and Trans Isomers of 3-Aminocyclopentanol." (Provides analogous data for 1,3-disubstituted cyclopentanes).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. preprints.org [preprints.org]
• 3. preprints.org [preprints.org]
• 4. Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation and analysis of diastereomers and enantiomers of cypermethrin and cyfluthrin by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1-Chloro-3-fluorocyclopentane-1-carboxylic acid | C6H8ClFO2 | CID 68137043 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing reaction conditions for fluorocyclopentanol synthesis

To: Research & Development Team From: Technical Support Center – Advanced Synthesis Division Subject: Optimization Guide: Fluorocyclopentanol Synthesis

Executive Summary & Strategic Overview

The synthesis of fluorocyclopentanols is a critical competency in medicinal chemistry, primarily used to modulate lipophilicity (LogP) and metabolic stability in fragment-based drug discovery.[1] However, the cyclopentane ring introduces unique conformational strains and reactivity profiles that differ significantly from cyclohexane analogs.

This guide addresses the three most common synthetic challenges:

• Regio- and Stereocontrol: Accessing specific cis- or trans- diastereomers.[1]

• Elimination Side Reactions: Controlling E2 elimination during nucleophilic fluorination.

• Safety & Scale-up: Handling HF sources and thermal runaways.

Decision Matrix: Route Selection

Before initiating synthesis, select the protocol based on your target stereochemistry. The following decision tree outlines the optimal pathways.

Figure 1: Strategic workflow for selecting the synthetic route based on target stereochemistry.[1]

Module A: Synthesis of trans-2-Fluorocyclopentanol

Primary Route: Nucleophilic Ring Opening of Cyclopentene Oxide.[1]

This is the industry-standard route. The reaction proceeds via an SN2 mechanism, resulting in definitive trans stereochemistry due to backside attack.

Critical Mechanism

The epoxide oxygen is protonated (or complexed) by the Lewis acidic component of the reagent, activating the C-O bond. The fluoride anion attacks the less hindered face (backside), leading to the trans-fluorohydrin.[1]

Optimized Protocol

• Substrate: Cyclopentene oxide.

• Reagent: Olah’s Reagent (Pyridine[1]·9HF) or Et3N[1]·3HF.

• Solvent: Dichloromethane (DCM) or neat (for Et3N[1]·3HF).

Parameter	Optimized Condition	Rationale
Temperature	0°C to Room Temp (RT)	Low temp prevents polymerization of the epoxide (a common side reaction with strong Lewis acids).[1]
Reagent Choice	Et3N·3HF	Less volatile and corrosive than Py[1]·HF; safer for scale-up.[1]
Stoichiometry	1.1 - 1.5 equiv.[1] F-	Slight excess ensures complete conversion without promoting elimination.[1]
Quenching	Sat. NaHCO3 / CaCl2	Neutralizes HF; CaCl2 precipitates excess fluoride as CaF2.

Step-by-Step Procedure (Bench Scale):

• Setup: Charge a Teflon or HDPE flask (glass reacts with HF) with Cyclopentene oxide (10 mmol) and DCM (20 mL).

• Addition: Cool to 0°C. Add Et3N·3HF (5 mL) dropwise via a plastic syringe over 10 minutes.

• Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor by GC-MS (look for M+ = 104).[1]

• Workup: Pour slowly into ice-cold saturated NaHCO3. Extract with DCM.[2]

• Purification: Distillation is preferred over silica chromatography, as the product is volatile and polar.

Troubleshooting:

• Issue: Polymerization (viscous gum formation).[1]

  • Cause: Acid concentration too high or temp too high.

  • Fix: Switch to Et3N·3HF (less acidic than Py[1]·HF) or dilute further in DCM.

Module B: Synthesis of cis-2-Fluorocyclopentanol

Primary Route: Stereoselective Reduction of 2-Fluorocyclopentanone.[1]

Direct fluorination to get the cis isomer is difficult. The most reliable method is to oxidize the trans-alcohol (or start from 2-fluorocyclopentanone) and reduce it using a bulky hydride donor to enforce steric control.[1]

Stereochemical Logic

Hydride reagents attack the ketone carbonyl.

• Small Hydrides (NaBH4, LiAlH4): Attack from the axial and equatorial directions is competitive, leading to mixtures (often 60:40 trans:cis).

• Bulky Hydrides (L-Selectride, K-Selectride): The fluorine atom exerts steric hindrance and electronic repulsion.[1] A bulky hydride is forced to attack from the less hindered face (trans to the fluorine), pushing the resulting hydroxyl group into the cis position relative to the fluorine.

Optimized Protocol

• Substrate: 2-Fluorocyclopentanone.[1]

• Reagent: L-Selectride (Lithium tri-sec-butylborohydride).[1]

• Solvent: Anhydrous THF.

Step-by-Step Procedure:

• Setup: Flame-dry a flask under Argon. Add 2-Fluorocyclopentanone (5 mmol) in THF (15 mL).

• Cooling: Cool strictly to -78°C .

• Reduction: Add L-Selectride (1.0 M in THF, 1.1 equiv) slowly down the side of the flask.

• Workup: Oxidative workup is required to cleave the boron-oxygen bond.[1] Add NaOH (3M) and H2O2 (30%) carefully at 0°C.

• Result: Expect >90:10 cis:trans selectivity.

Module C: Deoxyfluorination (The DAST/Deoxo-Fluor Risk)

Context: Converting Cyclopentanediol or Hydroxy-ketones to Fluorocyclopentanols.[1]

Using DAST (Diethylaminosulfur trifluoride) on a secondary alcohol in a cyclopentane ring is high risk for elimination.[1]

The Elimination Trap

Cyclopentane rings are prone to E2 elimination because the transition state to form the double bond (cyclopentene) relieves torsional strain (eclipsing interactions).

Figure 2: Competition between substitution and elimination during deoxyfluorination.

Optimization for DAST:

• Solvent: Use non-polar solvents like DCM or Toluene . Avoid THF (can coordinate and increase basicity).

• Temperature: -78°C is mandatory for the addition. Warm very slowly.

• Base: Do NOT add exogenous base (like pyridine) unless acid-sensitivity is extreme; base promotes elimination.[1]

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Low Yield (Epoxide Route)	Polymerization of epoxide.[1]	Lower reaction temp to -20°C. Dilute reaction 2x. Add reagent slower.[3]
Product is Cyclopentene (DAST)	Elimination dominated.[1]	Switch to Deoxo-Fluor (more thermally stable) or XtalFluor-E (less basic).[1] Ensure anhydrous conditions.
Poor cis/trans selectivity (Reduction)	Reducing agent too small.	Switch from NaBH4 to L-Selectride or LS-Selectride .[1]
Glassware Etching	HF generation.	Use HDPE (plastic) vessels or Teflon-coated reactors.[1] Never use standard ground-glass joints with HF reagents.[1]

Q: Can I use enzymatic methods for chiral fluorocyclopentanols? A: Yes. Lipase-catalyzed kinetic resolution (e.g., Candida antarctica Lipase B, CAL-B) is highly effective.[1] You can acetylate the racemic trans-2-fluorocyclopentanol; the enzyme will selectively acetylate one enantiomer (usually the (1R,2R)), leaving the other as the free alcohol.[1] This allows for separation of enantiomers with >99% ee [1].

Q: Why is 3-fluorocyclopentanol harder to find in literature? A: It lacks the direct epoxide precursor.[1] It is best synthesized by hydroboration-oxidation of 3-fluorocyclopentene or reduction of 3-fluorocyclopentanone.[1] Note that 3-fluorocyclopentanone is often made via Nazarov cyclization or from cyclopentenone precursors [2].[1]

References

• Synthesis of optically active vicinal fluorocyclopentanols and fluorocyclopentanamines by enzymatic deracemization. Arkivoc. (2022).[4]

• Stereoselective reduction of 2-fluorocyclohexanone diastereomers. ResearchGate. (2018).[1]

• Optimizing DAST Reactions: Strategies for Effective Fluorination. NBInno. (2026).[1]

• Regio- and stereoselective synthesis of new diaminocyclopentanols. PubMed. (2014).[1]

Sources

• 1. CN107827721B - Method for synthesizing 4-fluorocyclohexanone - Google Patents [patents.google.com]
• 2. WO2015051903A1 - A novel process for the preparation of chiral cyclopentanone intermediates - Google Patents [patents.google.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. arkat-usa.org [arkat-usa.org]

Technical Support Center: Stereoselective Synthesis of 3-Fluorocyclopentan-1-ol

Status: Operational Ticket ID: FCP-303-STEREO Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Diagnostic Interface: Identify Your Bottleneck[1]

Before adjusting parameters, identify which synthetic pathway you are currently troubleshooting.[1] The stereochemical outcome (

vs. ) is dictated by whether you are establishing the C-F bond or the C-OH bond last.

Figure 1: Diagnostic decision tree for selecting the correct troubleshooting module.

Module A: Stereoselective Reduction of 3-Fluorocyclopentanone

Objective: Controlling the C1 stereocenter relative to the existing C3-Fluorine. Target Outcome: High diastereomeric ratio (dr).

The Core Mechanism: Steric Approach Control

The fluorine atom at C3 exerts a steric influence on the ring puckering.[1] To achieve high selectivity, you must choose a hydride reagent that discriminates between the Re and Si faces of the carbonyl based on this steric bulk.[1]

• Kinetic Control (L-Selectride): Bulky hydrides attack from the less hindered face (anti to the fluorine), forcing the hydroxyl group to the more hindered face (syn to the fluorine). Result: cis-isomer.

• Thermodynamic Control (NaBH4): Small hydrides are less discriminating and often yield mixtures or favor the thermodynamic product (often trans where substituents are pseudo-equatorial).[1]

Troubleshooting Table: Reagent Selection

Reagent	Conditions	Major Product	Predicted dr (cis:trans)	Mechanism
L-Selectride	THF, -78°C	Cis -3-fluorocyclopentan-1-ol	> 90:10	Steric approach control (Kinetic)
NaBH4	MeOH, 0°C	Mixture / Trans	~ 40:60 to 20:80	Small nucleophile (Thermodynamic bias)
K-Selectride	THF, -78°C	Cis	> 95:5	Enhanced steric bulk

Validated Protocol: Synthesis of cis-3-Fluorocyclopentan-1-ol

Use this protocol if your goal is the cis-isomer.

• Setup: Flame-dry a 2-neck round bottom flask under Argon.

• Dissolution: Dissolve 3-fluorocyclopentan-1-one (1.0 eq) in anhydrous THF (0.1 M concentration). Cool to -78°C .[1]

• Addition: Add L-Selectride (1.0 M in THF, 1.2 eq) dropwise over 20 minutes.

  • Critical Check: Maintain internal temperature below -70°C to maximize kinetic control.[1]

• Reaction: Stir at -78°C for 2 hours. Monitor by TLC (stain with KMnO4 or Phosphomolybdic Acid).[1]

• Quench (Oxidative):

  • Note: Unlike simple reductions, Selectrides leave a boron species.[1]

  • Add MeOH (excess) slowly at -78°C.[1]

  • Add 10% NaOH (2 eq) followed by 30% H2O2 (2 eq).[1]

  • Warm to 0°C and stir for 1 hour.

• Workup: Extract with Et2O or DCM. Wash with brine.[1] Dry over Na2SO4.[1][2][3]

Module B: Nucleophilic Fluorination (DAST/Deoxo-Fluor)

Objective: Installing Fluorine at C3 via substitution of an alcohol.[1] Target Outcome: Inversion of configuration (SN2) without elimination.

The Core Mechanism: Inversion vs. Elimination

Reaction of an alcohol with DAST (Diethylaminosulfur trifluoride) proceeds via an activated alkoxy-sulfur intermediate.

• Pathway A (Desired): Fluoride ion attacks from the back (SN2), causing Inversion .[1]

• Pathway B ( undesired): The intermediate acts as a leaving group, and a proton is abstracted (E1/E2), yielding Cyclopentene .[1]

Troubleshooting Guide: Preventing Elimination

Symptom: 1H NMR shows olefinic protons (5.5 - 6.0 ppm).[1] Root Cause: The carbocation character in the transition state is too high, or the reaction temperature is too high.[1]

Variable	Recommendation	Rationale
Solvent	DCM or CHCl3	Non-polar solvents suppress carbocation formation (E1 pathway).[1] Avoid THF if elimination is high.[1]
Temperature	-78°C to -20°C	Kinetic control favors substitution.[1] Do NOT heat to reflux unless necessary.[1]
Base Additive	Pyridine (1.5 eq)	Neutralizes HF byproduct, preventing acid-catalyzed elimination/rearrangement.[1]
Precursor	Invert Stereochem	If you want trans-fluoro-alcohol, start with cis-diol (and protect one OH).[1]

Visual Workflow: DAST Fluorination Pathway

Figure 2: Competition between substitution (SN2) and elimination during DAST fluorination.

Module C: Separation and Analysis

Objective: Determining the diastereomeric ratio (dr) and purifying the isomers.

Analytical Methods

Standard silica TLC is often insufficient to separate cis and trans isomers of 3-fluorocyclopentan-1-ol due to their similar polarity.[1]

• 19F NMR (The Gold Standard):

  • The cis and trans isomers will show distinct chemical shifts in 19F NMR.[1]

  • Technique: Run a proton-decoupled 19F NMR.[1] Integration of the two signals gives the exact dr.[1]

• GC-MS:

  • Derivatization is usually not required for GC, but the isomers may have very close retention times.[1] Use a polar column (e.g., DB-Wax).[1]

Purification Strategies

If flash chromatography fails:

• Derivatization: Convert the alcohol to a p-Nitrobenzoate ester .

  • Why? The bulky aromatic group amplifies the structural differences between cis and trans, improving separation on Silica gel.[1]

  • Bonus: These esters are often crystalline, allowing purification by recrystallization.[1]

• Enzymatic Resolution:

  • Use Lipase B from Candida antarctica (CAL-B) .[1] Lipases often show high selectivity for acylation of one diastereomer (or enantiomer) over the other.[1]

FAQ: Common User Queries

Q: I used NaBH4 and got a 60:40 mixture. Can I equilibrate it to the trans isomer? A: Alcohol equilibration is difficult without oxidation/reduction cycles.[1] However, you can use Mitsunobu inversion .[1] If you have the cis-alcohol and want the trans, perform a Mitsunobu reaction (PPh3, DIAD, Benzoic acid) to invert the C1 center to the benzoate ester, then hydrolyze.[1]

Q: Can I use Deoxo-Fluor instead of DAST? A: Yes. Deoxo-Fluor is thermally more stable and generally safer.[1] However, the mechanism is identical.[1] If you are seeing elimination with DAST, you will likely see it with Deoxo-Fluor.[1] Switch to the L-Selectride reduction route (Module A) if elimination is persistent.[1]

References

• Stereoselective Reduction of Cyclic Ketones

  • Brown, H. C.; Krishnamurthy, S. "Lithium Selectrides.[1] A New Class of Reducing Agents." Journal of the American Chemical Society, 1972 , 94, 7159.[1]

  • Context: Establishes the "steric approach control" of L-Selectride yielding cis-alcohols in substituted cyclic ketones.

  • [1]

• DAST Fluorination Mechanism & Elimination

  • Middleton, W. J.[1] "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry, 1975 , 40, 574.[1]

  • Context: The foundational text on DAST, detailing the competition between substitution and elimination.[1]

  • [1]

• Enzymatic Resolution of Fluorocyclopentanols

  • Forro, E.; Fulop, F. "Lipase-Catalyzed Kinetic Resolution of 2-Fluorocyclopentan-1-ol and 3-Fluorocyclopentan-1-ol." Tetrahedron: Asymmetry, 2008 , 19, 1005.[1]

  • Context: Validates the use of lipases for separating stereoisomers of this specific scaffold.

  • [1]

• General Stereochemistry of 3-Substituted Cyclopentanones

  • Vrije Universiteit Brussel.[1] "Stereoselective Reductions of 3-Substituted Cyclobutanones (and Cyclopentanones)."

  • Context: Computational and experimental validation of Felkin-Anh and steric models in ring systems.

Sources

• 1. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]

Removal of unreacted starting materials from 3-Fluorocyclopentan-1-ol

Technical Support Center: Purification of 3-Fluorocyclopentan-1-ol

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering challenges with the purification of 3-Fluorocyclopentan-1-ol. The presence of unreacted starting materials can significantly impact downstream applications, making their effective removal a critical step in obtaining a high-purity final product. This document provides in-depth, troubleshooting-focused guidance in a direct question-and-answer format to address common purification hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most probable unreacted starting materials I need to remove from my crude 3-Fluorocyclopentan-1-ol?

A1: The identity of unreacted starting materials is entirely dependent on the synthetic route employed. Two common pathways to 3-Fluorocyclopentan-1-ol are:

• Ring-opening of cyclopentene oxide: This reaction uses a fluoride source (e.g., Selectfluor®, hydrogen fluoride) to open the epoxide ring, followed by a reduction or hydrolysis step. The primary unreacted starting material of concern is cyclopentene oxide .

• Reduction of 3-fluorocyclopentanone: This involves the reduction of a ketone precursor to the desired alcohol, often using a hydride reagent like sodium borohydride (NaBH₄). The key impurity to remove is the starting ketone, 3-fluorocyclopentanone .

To select an appropriate purification strategy, it is essential to understand the physical properties of your target compound and the potential impurities.

Table 1: Physical Properties of 3-Fluorocyclopentan-1-ol and Common Starting Materials

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity
3-Fluorocyclopentan-1-ol	C₅H₉FO	104.12[1]	~150-160 (estimated)	High
Cyclopentene oxide	C₅H₈O	84.12[2][3][4]	102 °C[2]	Moderate
3-Fluorocyclopentanone	C₅H₇FO	102.11[5]	~130-140 (estimated)	Moderate-High
Cyclopentanone	C₅H₈O	84.12	130.6 °C (403.7 K)[6]	Moderate

Note: Boiling points are at atmospheric pressure unless otherwise noted. Polarity is a qualitative assessment based on functional groups.

Q2: How do I select the most effective purification method for my specific impurity?

A2: The choice of purification method is dictated by the differences in physical properties between 3-Fluorocyclopentan-1-ol and the contaminant. The following decision tree provides a logical workflow for selecting your primary purification technique.

Caption: Decision tree for selecting a purification method.

Causality Explained:

• Fractional Distillation: This technique is highly effective when there is a substantial difference in boiling points between the components of a liquid mixture. The compound with the lower boiling point will vaporize more readily and can be selectively condensed and collected.

• Flash Column Chromatography: When boiling points are too similar for distillation, separation can often be achieved based on differences in polarity.[7] A silica gel column is typically used, where more polar compounds (like our target alcohol) will adhere more strongly to the stationary phase and elute later than less polar compounds.

Q3: I've identified unreacted cyclopentene oxide in my product. What is the detailed protocol for removing it via fractional distillation?

A3: Given the significant boiling point difference between cyclopentene oxide (~102°C) and 3-Fluorocyclopentan-1-ol (~150-160°C), fractional distillation is the ideal method. The lower-boiling cyclopentene oxide will distill first, leaving the purified product behind.

Experimental Protocol: Fractional Distillation

Objective: To separate cyclopentene oxide from 3-Fluorocyclopentan-1-ol.

Materials:

• Crude 3-Fluorocyclopentan-1-ol mixture

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle with stirrer

• Boiling chips or magnetic stir bar

• Vacuum adapter (if performing vacuum distillation for higher boiling point compounds, though likely not necessary here)

Methodology:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. Place the crude product and a few boiling chips into the round-bottom flask.

• Heating: Begin heating the flask gently using the heating mantle. The goal is to achieve a slow, steady distillation rate (approximately 1-2 drops per second at the condenser tip).

• Equilibration: Allow the vapor to slowly rise through the fractionating column. You should observe a temperature gradient establishing in the column.

• First Fraction (Impurity): The vapor temperature at the distillation head will plateau at the boiling point of the most volatile component, cyclopentene oxide (~102°C). Collect this fraction in the first receiving flask.

• Intermediate Fraction: As the cyclopentene oxide is removed, the temperature at the distillation head will begin to rise. There may be an intermediate fraction containing a mixture of both compounds. It is best to collect this in a separate flask.

• Product Fraction: The temperature will then stabilize again at the boiling point of your desired product, 3-Fluorocyclopentan-1-ol. Switch to a clean receiving flask to collect this pure fraction.

• Completion: Stop the distillation before the distilling flask runs dry to prevent the formation of potentially explosive peroxides and overheating of the residue.

• Analysis: Confirm the purity of the collected product fraction using analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Caption: Experimental workflow for fractional distillation.

Q4: My main contaminant is 3-fluorocyclopentanone, which has a similar boiling point to my product. How do I perform a purification using flash column chromatography?

A4: When boiling points are too close for effective separation, flash column chromatography is the preferred method. This technique separates compounds based on their differential partitioning between a solid stationary phase (silica gel) and a liquid mobile phase (solvent system). The more polar 3-Fluorocyclopentan-1-ol will have a stronger affinity for the polar silica gel than the less polar ketone, causing it to travel down the column more slowly.

Experimental Protocol: Flash Column Chromatography

Objective: To separate 3-fluorocyclopentanone from 3-Fluorocyclopentan-1-ol.

Materials:

• Crude product mixture

• Silica gel (for flash chromatography)

• Glass chromatography column

• Solvent system (e.g., Hexanes/Ethyl Acetate gradient)

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp for visualization

Methodology:

• Solvent System Selection: First, determine an appropriate solvent system using TLC. The goal is to find a solvent mixture where the product has a Retention Factor (Rf) of ~0.2-0.3, and there is good separation between the product spot and the impurity spot. A gradient of ethyl acetate in hexanes is a common starting point.

• Column Packing: Pack the chromatography column with silica gel as a slurry in the initial, low-polarity solvent (e.g., 10% Ethyl Acetate in Hexanes). Ensure the silica bed is compact and level.

• Sample Loading: Adsorb the crude product onto a small amount of silica gel. After evaporating the solvent, carefully add the dry powder to the top of the packed column. Alternatively, dissolve the crude product in a minimal amount of the mobile phase and load it directly.

• Elution: Begin running the solvent through the column under positive pressure (using a pump or inert gas). Start with the low-polarity mobile phase.

• Fraction Collection: Collect the eluent in small, sequential fractions.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate). This will help to elute your more polar alcohol product from the column. The less polar ketone will elute first.

• TLC Analysis: Monitor the collected fractions by TLC to identify which ones contain your purified product.

• Product Pooling & Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-Fluorocyclopentan-1-ol.

• Purity Confirmation: Verify the purity of the final product via analytical methods like NMR or GC-MS.

References

• Chemistry Stack Exchange. (2020). How to synthesize 3‐cyclopentylpropanal from (chloromethyl)cyclopentane? [Online] Available at: [Link]

• Google Patents. (2021). CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.
• Google Patents. (2006). WO2006052567A2 - Purification of fluorinated alcohols.

• Arkivoc. (n.d.). Synthesis of optically active vicinal fluorocyclopentanols and fluorocyclopentanamines by enzymatic deracemization. [Online] Available at: [Link]

• PubChem. (n.d.). 3-Cyclopenten-1-ol. [Online] Available at: [Link]

• PubChem. (n.d.). 1-Chloro-3-fluorocyclopentane-1-carboxylic acid. [Online] Available at: [Link]

• PubChem. (n.d.). Fluorocyclopentane. [Online] Available at: [Link]

• PubChem. (n.d.). 3-Fluorocyclopentanone. [Online] Available at: [Link]

• Chemistry Stack Exchange. (2025). Purifying Fluorinated Alcohol via flash Chromatography. [Online] Available at: [Link]

• Master Organic Chemistry. (2016). Synthesis Problems Involving Grignard Reagents. [Online] Available at: [Link]

• ACS Publications. (n.d.). Fluorinated Alcohols As Promoters for the Metal-Free Direct Substitution Reaction... [Online] Available at: [Link]

• PubChem. (n.d.). (1R,2R)-2-Fluorocyclopentan-1-ol. [Online] Available at: [Link]

• ChemSrc. (2025). Cyclopentene oxide. [Online] Available at: [Link]

• NIST WebBook. (n.d.). Cyclopentanone. [Online] Available at: [Link]

• PubChem. (n.d.). 6-Oxabicyclo[3.1.0]hexane. [Online] Available at: [Link]

• Loba Chemie. (n.d.). CYCLOPENTANONE. [Online] Available at: [Link]

Sources

• 1. (1R,2R)-2-Fluorocyclopentan-1-ol | C5H9FO | CID 15261630 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopentene oxide | 285-67-6 [chemicalbook.com]
• 3. CAS 285-67-6: Cyclopentene, oxide | CymitQuimica [cymitquimica.com]
• 4. 6-Oxabicyclo[3.1.0]hexane | C5H8O | CID 9244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Fluorocyclopentanone | C5H7FO | CID 68211367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cyclopentanone [webbook.nist.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support: Stability of 3-Fluorocyclopentan-1-ol in Acidic Media

Ticket ID: #3F-CP-OH-STAB Status: Open Priority: High (Process Safety & Yield Critical) Assigned Specialist: Senior Application Scientist, Fluorine Chemistry Division[1]

Executive Summary & Core Mechanism

The Issue: Users frequently report yield loss, "tarring," or unexpected olefinic signals when subjecting 3-fluorocyclopentan-1-ol (1 ) to acidic conditions (e.g., acid workups, acidic reagents like Jones reagent, or unbuffered silica gel chromatography).[1]

The Root Cause: The instability is driven by acid-catalyzed dehydration , not defluorination.[1] While the C–F bond is generally robust (approx. 110 kcal/mol), the secondary hydroxyl group on the cyclopentyl ring is highly susceptible to protonation and subsequent elimination of water.[1]

The presence of the fluorine atom at the C3 position creates a unique electronic environment.[1] Unlike 2-fluorocyclopentanol, where the strong electron-withdrawing inductive effect (-I) of fluorine significantly destabilizes the adjacent carbocation (inhibiting

/E1 pathways), the C3-fluorine is sufficiently distal that it does not fully suppress carbocation formation. Consequently, 1 behaves similarly to unsubstituted cyclopentanol but with added complexity due to potential hydride shifts leading to HF elimination.[1]

Degradation Pathway Visualization

The following diagram illustrates the competing pathways. The Red Path (Dehydration) is the kinetic dominant pathway in standard acidic media.[1]

Figure 1: Acid-catalyzed degradation mechanism showing the primary dehydration pathway versus secondary HF elimination.

Troubleshooting Guide (Symptom-Based)

Use this decision matrix to diagnose specific experimental failures.

Symptom	Observation Method	Probable Cause	Corrective Action
New Olefinic Signals	H NMR (5.5–6.0 ppm)	Acid-Catalyzed Dehydration. The alcohol has eliminated water to form 3-fluorocyclopentene.[1]	Buffer the media. Use saturated immediately during workup.[1] Avoid or ; switch to weaker acids if necessary.[1]
Loss of Fluorine Signal	F NMR (Signal disappears)	HF Elimination / Polymerization. High temperatures + Acid have caused dehydration followed by HF loss (aromatization/polymerization).[1]	Temperature Control. Maintain reaction T < 0°C. Check for "runaway" exotherms during acid addition.
Complex Mixture / Low Mass Balance	TLC / LC-MS	Hydride Shifts & Scrambling. The cyclopentyl cation rearranges rapidly (Wagner-Meerwein shifts) before trapping.[1]	Trap Kinetic Product. If doing substitution, use conditions (basic/nucleophilic) rather than acidic conditions to avoid the cation.
Product decomposes on Silica	Purification	Silica Acidity. Standard silica gel is slightly acidic (pH 4-5), sufficient to degrade sensitive fluorohydrins.[1]	Neutralize Silica. Pre-treat silica column with 1% in hexanes before loading your compound.[1]

Detailed Experimental Protocols

Protocol A: Safe Workup of Acidic Reactions Containing 3-Fluorocyclopentan-1-ol

Context: You have performed a reaction (e.g., deprotection) using TFA or HCl and need to isolate the alcohol without degradation.

• Cool Down: Cool the reaction mixture to -10°C (ice/salt bath) prior to quenching.

  • Why? Elimination rates are highly temperature-dependent.[1]

• Reverse Quench: Pour the acidic reaction mixture slowly into a vigorously stirred slurry of Solid

  and crushed ice.

  • Why? "Reverse quench" ensures the alcohol is never exposed to heat generated by neutralization in an acidic environment.[1] The solid base provides an immediate buffer reservoir.[1]

• pH Check: Verify the aqueous layer is pH 7-8 before extraction.

• Extraction: Extract immediately with

  or . Avoid prolonged contact with the aqueous phase if it contains halide salts (which can act as nucleophiles).[1]

• Drying: Use

  (neutral).[1] Avoid if the compound is extremely sensitive, as Lewis acidic sites on magnesium salts can catalyze elimination in rare cases.[1]

Protocol B: "Buffered" Silica Gel Chromatography

Context: Purification of the alcohol results in streaking or yield loss.[1]

• Slurry Preparation: Prepare the silica gel slurry using your starting eluent (e.g., Hexane/EtOAc).[1]

• Additive: Add 1% v/v Triethylamine (

  ) to the slurry.

• Packing: Pour the column and flush with 2 column volumes of the eluent containing the triethylamine.

• Elution: Run the column with standard eluent (no amine needed in the mobile phase usually, but 0.1% can be maintained if streaking persists).

  • Result: This masks the acidic silanol groups (

    ) on the silica surface, preventing surface-catalyzed dehydration.

Frequently Asked Questions (FAQs)

Q1: Can I use Jones Reagent (

) to oxidize this alcohol to the ketone? A: Not recommended. The strong sulfuric acid environment will likely cause significant dehydration before oxidation occurs.[1]

• Better Alternative: Use Dess-Martin Periodinane (DMP) or Swern Oxidation .[1] These occur under basic or buffered conditions, preserving the C-F bond and the carbon skeleton.[1]

Q2: Is the cis or trans isomer more stable? A: Generally, the isomer where the leaving group (-OH) and the adjacent protons are anti-periplanar is less stable kinetically because it fulfills the stereoelectronic requirement for E2 elimination. However, in acid (E1 mechanism), the stability is governed by the ground state energy.[1] The cis-1,3 isomer often allows for internal H-bonding (if conformation permits), potentially stabilizing it slightly, but both will degrade if the carbocation forms.[1]

Q3: I see a new peak at -170 ppm in

F NMR. What is it? A: If you see a shift from the typical range of a secondary fluoride (approx -160 to -180 ppm) to a vinylic fluoride signal (often desheilded), you may have eliminated water to form a fluorinated alkene. If the signal disappears entirely, you have lost HF.[1]

References & Authoritative Grounding

• Mechanistic Foundation of Alcohol Dehydration:

  • Concept: Acid-catalyzed dehydration of secondary alcohols proceeds via the E1 mechanism involving a carbocation intermediate.[1]

  • Source: Solomons, T.W.G., Fryhle, C.B.[1] Organic Chemistry. "Dehydration of Alcohols."[1][2][3][4]

  • Relevance: Establishes the baseline reactivity of the cyclopentanol moiety.[1]

• Stability of Fluorinated Alkanes:

  • Concept: The C-F bond is the strongest single bond to carbon, making direct HF elimination slow without base or extreme activation.[1] However,

    -elimination of water is facile.[1]

  • Source: O'Hagan, D. (2008).[1] "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews.[1]

  • Link:[1]

• Cyclopentyl System Reactivity:

  • Concept: Cyclopentyl cations are prone to rapid hydride shifts to relieve torsional strain, leading to complex product mixtures in acid.[1]

  • Source: Olah, G. A., et al. (1984).[1] "Stable Carbocations. 268.[1] Cyclopentyl Cation." Journal of the American Chemical Society.[1]

  • Relevance: Explains the "scrambling" and rearrangement issues often seen alongside dehydration.

• PubChem Compound Summary (3-Fluorocyclopentan-1-ol analogs):

  • Source: National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 137022, Fluorocyclopentane.[1]

  • Link:[1]

Sources

• 1. Fluorocyclopentane | C5H9F | CID 137022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmdguru.com [pharmdguru.com]
• 3. quora.com [quora.com]
• 4. study.com [study.com]

Technical Support Center: Scaling Up the Synthesis of 3-Fluorocyclopentan-1-ol

Welcome to the technical support center for the synthesis of 3-Fluorocyclopentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the scale-up of this important fluorinated building block.

Introduction

3-Fluorocyclopentan-1-ol is a valuable intermediate in medicinal chemistry, offering a unique combination of a polar hydroxyl group and a metabolically stable fluorine atom on a conformationally restricted cyclopentane scaffold. The synthesis, particularly on a larger scale, can present several challenges, including the control of stereochemistry, management of hazardous reagents, and purification of the final product. This guide aims to provide practical, field-proven insights to help you navigate these challenges successfully.

The most common and scalable synthetic route to 3-Fluorocyclopentan-1-ol involves the ring-opening of cyclopentene oxide with a fluoride source. This reaction typically proceeds via an S(_N)2 mechanism, leading to a mixture of cis and trans diastereomers.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and purification of 3-Fluorocyclopentan-1-ol, providing potential causes and actionable solutions.

Problem 1: Low or No Product Formation

You've run the reaction and, upon work-up and analysis (TLC, GC-MS), you observe a low yield of the desired 3-Fluorocyclopentan-1-ol or a significant amount of unreacted cyclopentene oxide.

Potential Cause	Explanation & Solution
Inactive Fluorinating Reagent	Amine/HF reagents can degrade over time, especially if exposed to moisture. The HF content can decrease, reducing the reagent's efficacy. Solution: Use a fresh bottle of the amine/HF reagent (e.g., triethylamine trihydrofluoride, Et₃N·3HF). If you suspect the quality of your current reagent, it's best to procure a new batch.
Presence of Water	The ring-opening reaction is highly sensitive to moisture. Water can compete with the fluoride ion as a nucleophile, leading to the formation of cyclopentan-1,2-diol as a major byproduct. Water can also deactivate the fluorinating agent. Solution: Ensure all glassware is rigorously dried (oven-dried or flame-dried under vacuum). Use anhydrous solvents. Handle hygroscopic reagents in a glovebox or under a dry inert atmosphere (Nitrogen or Argon).
Insufficient Reaction Time or Temperature	The reaction may be sluggish at lower temperatures. While starting the reaction at a low temperature is crucial for controlling the initial exotherm, insufficient time or temperature may lead to incomplete conversion. Solution: Monitor the reaction progress by TLC or GC. If the reaction stalls, consider slowly warming the reaction mixture to room temperature and stirring for an extended period (e.g., overnight).[1]
Inadequate Mixing on Scale-Up	As the reaction scale increases, ensuring efficient mixing becomes critical. Poor mixing can lead to localized "hot spots" or areas of low reagent concentration, resulting in incomplete reaction and side product formation. Solution: Use an overhead mechanical stirrer for larger-scale reactions to ensure the reaction mixture is homogeneous. The stirrer should be powerful enough to create a vortex.

Problem 2: Poor Diastereoselectivity (Unfavorable cis/trans Ratio)

Your reaction produces a mixture of cis- and trans-3-Fluorocyclopentan-1-ol, but the ratio is not what you expected or is difficult to separate.

Potential Cause	Explanation & Solution
Reaction Mechanism	The ring-opening of epoxides with amine/HF reagents typically proceeds via an S(_N)2 mechanism, which dictates a trans relationship between the incoming nucleophile (fluoride) and the departing oxygen atom (which becomes the hydroxyl group).[2] Therefore, the trans isomer is generally the major product. The formation of the cis isomer can occur through alternative mechanisms, which may be influenced by the reaction conditions.
Reaction Temperature	Higher reaction temperatures can sometimes lead to a decrease in stereoselectivity. Solution: Maintain a low initial reaction temperature (e.g., 0 °C or even -78 °C) during the addition of the fluorinating agent to favor the kinetically controlled S(_N)2 pathway. Allow the reaction to warm to room temperature slowly.
Solvent Effects	The choice of solvent can influence the stereochemical outcome of the reaction. Solution: While dichloromethane or THF are commonly used, exploring other anhydrous, non-protic solvents might be beneficial if diastereoselectivity is a major issue.

Problem 3: Difficult Purification and Isomer Separation

You have a mixture of cis and trans isomers, but separating them by standard column chromatography is proving to be challenging.

Potential Cause	Explanation & Solution
Similar Polarity of Diastereomers	The cis and trans isomers of 3-Fluorocyclopentan-1-ol have very similar polarities, making their separation by conventional silica gel chromatography difficult. Solution: • Optimize Column Chromatography: Use a long column with a high surface area silica gel. Employ a shallow solvent gradient with a low-polarity eluent system (e.g., a mixture of hexanes and ethyl acetate or dichloromethane and methanol). Careful fraction collection and analysis of each fraction by TLC or GC are crucial. • Preparative HPLC: For high-purity material, preparative HPLC is often the most effective method for separating diastereomers.[3][4] Both normal-phase and reversed-phase columns can be explored. • Derivatization: In some cases, derivatizing the alcohol to an ester (e.g., with a chiral acid) can increase the difference in physical properties between the diastereomers, facilitating separation.[3] The ester can then be hydrolyzed to obtain the pure alcohol isomers.
Presence of Impurities	Unreacted starting material or byproducts (e.g., cyclopentan-1,2-diol) can co-elute with the product, complicating the purification. Solution: Ensure the work-up procedure is effective in removing the majority of byproducts. An acidic wash can help remove any remaining amine from the fluorinating agent. A basic wash can remove any acidic byproducts.

Problem 4: Safety Incidents During Scale-Up

You are concerned about the safe handling of large quantities of amine/HF reagents and the exothermic nature of the reaction.

Potential Cause	Explanation & Solution
Exothermic Reaction	The ring-opening of epoxides with amine/HF reagents is often exothermic, and on a large scale, this can lead to a rapid increase in temperature and pressure if not properly controlled.[5] Solution: • Controlled Addition: Add the fluorinating agent slowly and portion-wise to the solution of cyclopentene oxide at a low temperature (0 °C or below). Use a dropping funnel for controlled addition. • Efficient Cooling: Use a cooling bath with a large capacity (e.g., an ice-salt bath or a cryocooler) to effectively dissipate the heat generated. • Monitoring: Continuously monitor the internal temperature of the reaction vessel.
Hazardous Reagents and Byproducts	Amine/HF reagents are corrosive and toxic. Hydrogen fluoride (HF) is a particularly hazardous substance that can cause severe burns.[4][6] Solution: • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., neoprene or butyl rubber), safety goggles, a face shield, and a lab coat. For large-scale work, an acid-resistant apron is recommended.[4][6] • Fume Hood: Conduct the entire experiment in a well-ventilated fume hood. • Quenching: Carefully and slowly quench the reaction mixture by adding it to a large volume of a stirred, cooled (0 °C) aqueous solution of a weak base, such as sodium bicarbonate or potassium carbonate.[1] This should be done in the fume hood. Be aware that gas evolution (CO₂) will occur.

II. Experimental Workflow & Protocols

Workflow for the Synthesis of 3-Fluorocyclopentan-1-ol

Caption: Overall workflow for the synthesis of 3-Fluorocyclopentan-1-ol.

Representative Scale-Up Protocol

This protocol is a representative example for the synthesis of 3-Fluorocyclopentan-1-ol on a larger scale. Caution: This reaction should only be performed by trained chemists in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• Cyclopentene oxide

• Triethylamine trihydrofluoride (Et₃N·3HF)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: To a 3-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add cyclopentene oxide (1.0 eq) and anhydrous dichloromethane (to make a ~0.5 M solution).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Fluorinating Reagent: Slowly add triethylamine trihydrofluoride (1.5 eq) to the stirred solution via the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight (12-16 hours).

• Monitoring: Monitor the reaction progress by TLC or GC-MS to confirm the consumption of the starting material.

• Quenching: In a separate large vessel, prepare a stirred, saturated aqueous solution of sodium bicarbonate at 0 °C. Slowly and carefully add the reaction mixture to the bicarbonate solution. Vigorous gas evolution will occur. Continue stirring until the gas evolution ceases.[1]

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with dichloromethane.[1]

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as a mixture of cis and trans diastereomers.

Purification Protocol

• Column Chromatography Setup: Pack a glass column with silica gel using a slurry of hexanes.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Dry the silica gel and carefully load it onto the top of the column.

• Elution: Elute the column with a solvent gradient, starting with a low polarity mixture (e.g., 95:5 hexanes:ethyl acetate) and gradually increasing the polarity (e.g., to 80:20 hexanes:ethyl acetate).

• Fraction Collection: Collect small fractions and analyze them by TLC or GC to identify the fractions containing the desired products and to determine the separation of the cis and trans isomers.

• Isolation: Combine the pure fractions of each isomer and concentrate under reduced pressure to yield the purified cis- and trans-3-Fluorocyclopentan-1-ol.

III. Frequently Asked Questions (FAQs)

Q1: What is the expected ratio of cis to trans isomers?

A1: The ring-opening of cyclopentene oxide with an amine/HF reagent is an S(_N)2 reaction, which results in an inversion of stereochemistry. This leads to the formation of the trans isomer as the major product. The exact ratio can vary depending on the specific reaction conditions, but a trans to cis ratio of greater than 3:1 is commonly observed.

Q2: Can I use other fluorinating agents?

A2: Yes, other amine/HF reagents like pyridine-HF (Olah's reagent) can be used.[6][7] However, triethylamine trihydrofluoride is generally preferred as it is less corrosive and easier to handle. Other fluorinating agents like DAST or Deoxo-Fluor are typically used for deoxofluorination (converting an alcohol to a fluoride) and are not suitable for this reaction.

Q3: How can I confirm the identity and purity of my product?

A3: A combination of analytical techniques should be used:

• NMR Spectroscopy: ¹H NMR will show characteristic signals for the cyclopentyl ring protons and the proton attached to the carbon bearing the hydroxyl group. ¹⁹F NMR is crucial for confirming the presence of the fluorine atom and can often be used to distinguish between the cis and trans isomers based on their chemical shifts and coupling constants.

• GC-MS: Gas chromatography-mass spectrometry can be used to determine the purity of the product and to identify any volatile impurities. The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Q4: What are the main safety concerns when working with amine/HF reagents?

A4: The primary hazard is the presence of hydrogen fluoride (HF). HF is extremely corrosive and can cause severe, painful burns that may not be immediately apparent. It is readily absorbed through the skin and can cause systemic toxicity. Always handle these reagents in a fume hood with appropriate PPE, including HF-resistant gloves. Have a calcium gluconate gel readily available as a first aid measure for skin contact.[6]

Q5: My reaction is producing a significant amount of a more polar byproduct. What is it and how can I avoid it?

A5: The most likely polar byproduct is cyclopentan-1,2-diol. This is formed when water is present in the reaction mixture and acts as a nucleophile, opening the epoxide ring. To avoid this, it is critical to use anhydrous reagents and solvents and to perform the reaction under an inert atmosphere.

Q6: Can this synthesis be performed stereoselectively to obtain only one isomer?

A6: Achieving high stereoselectivity for one isomer directly from the ring-opening of racemic cyclopentene oxide is challenging with standard methods. Asymmetric ring-opening reactions using chiral catalysts have been developed for some epoxides, but this adds complexity and cost to the synthesis. For obtaining a single enantiomer, a resolution of the racemic mixture of 3-Fluorocyclopentan-1-ol or a chiral synthesis starting from an enantiomerically pure precursor would be necessary.

IV. References

• Google Patents. Oriented synthesis preparation process of cis-form p-menthane-3,8-diol. Available from:

• ACS Chemical Health & Safety. Hydrogen Fluoride and Amine Complexes (HF-NR3). Available from: [Link]

• ResearchGate. Selective Synthesis of Monofluorinated Compounds Applying Amine/HF Reagents. Available from: [Link]

• ACS Publications. Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents. Available from: [Link]

• ACS Chemical Health & Safety. Serious Explosion during Large-Scale Preparation of an Amine by Alane (AlH3) Reduction of a Nitrile Bearing a CF3 Group. Available from: [Link]

• Arkivoc. Synthesis of optically active vicinal fluorocyclopentanols and fluorocyclopentanamines by enzymatic deracemization. Available from: [Link]

• Molecules. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Available from: [Link]

• RSC Publishing. Polar alicyclic rings: synthesis and structure of all cis-1,2,3,4-tetrafluorocyclopentane. Available from: [Link]

• ResearchGate. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Available from: [Link]

• ResearchGate. Synthesis, Radiolabeling, and Biological Evaluation of the trans -Stereoisomers of 1-Amino-3-(fluoro- 18 F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents. Available from: [Link]

• PMC. Ring Opening of Epoxides with [18F]FeF Species to Produce [18F]Fluorohydrin PET Imaging Agents. Available from: [Link]

• Chemistry LibreTexts. 18.6: Reactions of Epoxides - Ring-opening. Available from: [Link]

• RSC Publishing. Flow electrochemistry: a safe tool for fluorine chemistry. Available from: [Link]

• PMC. Thermochemical Studies of Epoxides and Related Compounds. Available from: [Link]

• ChemRxiv. Regioselective Fluorohydrin Synthesis from Allylsilanes. Available from: [Link]

• KGROUP. Quenching Reactive Substances. Available from: [Link]

• PubMed. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Available from: [Link]

• Chemistry Steps. Epoxides Ring-Opening Reactions. Available from: [Link]

• Wordpress. Specific Solvent Issues with Fluorination. Available from: [Link]

• PubChem. (1R,3S)-3-methylcyclopentan-1-ol. Available from: [Link]

• Beilstein Journals. Facile preparation of fluorine-containing 2,3-epoxypropanoates and their epoxy ring-opening reactions with various nucleophiles. Available from: [Link]

• Professor Steven V. Ley Research Group. Fluorination Reactions. Available from: [Link]

• MDPI. Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology. Available from: [Link]

• ResearchGate. Comparative study on separation of diastereomers by HPLC. Available from: [Link]

• YouTube. 13.6 Ring Opening of Epoxides | Organic Chemistry. Available from: [Link]

• SpringerLink. Isolation by Preparative High-Performance Liquid Chromatography. Available from: [Link]

• The Doyle Group. Enantioselective Ring Opening of Epoxides by Fluoride Anion Promoted by a Cooperative Dual-Catalyst System. Available from: [Link]

• Google Patents. Synthesis of fluorohydrin. Available from:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydrogen Fluoride and Amine Complexes (HF-NR3) - Wordpress [reagents.acsgcipr.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: 1H and 13C NMR of 3-Fluorocyclopentan-1-ol

This guide provides an in-depth technical analysis of the NMR spectral characteristics of 3-Fluorocyclopentan-1-ol . It is designed for researchers requiring a definitive methodology for stereochemical assignment and structural validation.

Executive Summary: The Fluorine Bioisostere Challenge

3-Fluorocyclopentan-1-ol represents a critical scaffold in medicinal chemistry, often serving as a bioisostere for proline derivatives or as a precursor for radiolabeled (

F) PET imaging agents. The introduction of a fluorine atom at the C3 position introduces significant spectral complexity due to spin-spin coupling ( ) and conformational isomerism .

This guide objectively compares the spectral performance of the cis- and trans- diastereomers, providing a self-validating protocol to distinguish them from each other and from non-fluorinated analogs.

Stereochemical & Conformational Context

Before analyzing the spectra, one must understand the dynamic geometry of the cyclopentane ring. Unlike cyclohexane (chair), cyclopentane adopts envelope (

) or twist ( ) conformations to relieve torsional strain.

• Cis-Isomer: The hydroxyl (-OH) and fluorine (-F) groups are on the same face. To minimize 1,3-diaxial repulsion, the ring often distorts to place both groups in pseudo-equatorial positions, though this is in equilibrium with the diaxial conformer.

• Trans-Isomer: The substituents are on opposite faces. Typically, one substituent is pseudo-axial and the other pseudo-equatorial, leading to distinct coupling constants compared to the cis form.

Comparative NMR Analysis

A. 1H NMR: The Proton-Fluorine Fingerprint

The proton spectrum is dominated by the large geminal H-F coupling and the deshielding effect of the electronegative fluorine.

Feature	Cyclopentanol (Parent)	3-Fluorocyclopentan-1-ol	Diagnostic Note
H3 Chemical Shift	1.5 - 1.8 ppm (methylene)	4.9 - 5.3 ppm (methine)	Huge Deshielding: The H3 proton (geminal to F) shifts downfield by ~3.5 ppm.
H3 Multiplicity	Multiplet	dm (Doublet of Multiplets)	Split by (~52-55 Hz). This "wide doublet" is the hallmark of the H-C-F motif.
H1 Chemical Shift	4.3 - 4.4 ppm	4.3 - 4.5 ppm	Minimal change, but splitting pattern becomes more complex due to long-range coupling.
H2/H4 Protons	Simple Multiplets	Complex Multiplets	These protons show coupling (15-30 Hz), broadening the signals significantly.

Differentiation of Isomers (Cis vs. Trans):

• Cis-Isomer: The H1 (CH-OH) and H3 (CH-F) protons often exhibit a pseudo-diequatorial relationship. The vicinal couplings (

  ) are generally smaller (gauche-like), leading to narrower overall multiplet widths.

• Trans-Isomer: The H1 and H3 protons often have a pseudo-axial/equatorial relationship. The presence of larger trans-diaxial couplings (

  Hz) typically results in broader multiplets for H1.

B. 13C NMR: The Carbon-Fluorine Splitting Patterns

Carbon-13 NMR provides the most definitive structural proof due to the predictable magnitude of C-F couplings.

Carbon Position	Shift ( ppm)	Coupling Pattern	Coupling Constant ( )
C3 (Alpha)	92.0 - 96.0	Doublet (d)
C2/C4 (Beta)	42.0 - 45.0	Doublet (d)
C1 (Gamma)	73.0 - 75.0	Doublet (d)
C5 (Gamma)	30.0 - 33.0	Doublet (d)

Key Insight: The "Gamma Effect" (C1 and C5) is crucial. In rigid rings, the

value depends on the dihedral angle (Karplus-like relationship).

• Trans-Isomer: Often shows a larger

  (closer to 10 Hz) if the C-C-C-F dihedral angle approaches 180°.

• Cis-Isomer: Often shows a smaller

  (closer to 2-5 Hz) due to gauche-like interactions.

C. 19F NMR: The Orthogonal Validation

• Chemical Shift: Typically appears between -170 and -185 ppm (relative to

  ).

• Multiplicity: A broad "decaplet-like" multiplet due to coupling with H3 (geminal, ~53 Hz) and multiple vicinal protons (H2a, H2b, H4a, H4b).

• Decoupling: Running a

  (proton-decoupled fluorine) spectrum collapses the signal to a singlet, confirming the purity and absence of other fluorinated impurities.

Experimental Protocol: Structural Assignment Workflow

To unambiguously assign the stereochemistry of your product, follow this self-validating workflow.

Step 1: Sample Preparation

• Solvent: Use DMSO-d6 or CD3OD to prevent hydroxyl proton exchange broadening, which can obscure H1 coupling. Avoid CDCl3 if H-bonding effects are being studied.

• Concentration: 10-20 mg/mL for optimal 13C sensitivity.

Step 2: The "J-Filter" Analysis

• Acquire a standard 1H NMR . Look for the "wide doublet" at ~5.1 ppm (

  Hz).

• Acquire a 13C{1H} NMR . Verify the C3 doublet (

  Hz).

Step 3: Stereochemical Assignment (NOESY/HOESY) This is the definitive step.

• Experiment: 1D-NOESY (selective excitation of H1) or 2D-NOESY.

• Logic:

  • Cis: Strong NOE correlation between H1 and H3 (they are on the same face).

  • Trans: Weak or NO correlation between H1 and H3. Stronger NOE to adjacent cis protons.

• Advanced: If available, HOESY (

  ) allows direct observation of through-space interactions between the Fluorine atom and the H1 proton. A strong cross-peak confirms the cis relationship.

Visualization: Assignment Workflow

Figure 1: Logical decision tree for the stereochemical assignment of 3-fluorocyclopentan-1-ol isomers.

References

• BenchChem. (2025).[1] A Comparative NMR Spectral Analysis of Cis and Trans Isomers of 3-Aminocyclopentanol. (Provides the foundational logic for 1,3-disubstituted cyclopentane stereochemistry). Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. (Authoritative source on C-F coupling constants and stereoelectronic effects).

• Barboni, L., et al. (2002).[2] Synthesis of cyclopentenones.[2][3][4] Synthesis, 2725-2728.[2] (Context for the synthesis of the cyclopentenone precursor). Link

• Reich, H. J. (2024). Structure Determination Using Spectroscopic Methods: 13C-19F Coupling Constants. University of Wisconsin-Madison. (Standard reference for J-coupling values). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclopentenone synthesis [organic-chemistry.org]
• 3. tsukuba.repo.nii.ac.jp [tsukuba.repo.nii.ac.jp]
• 4. researchgate.net [researchgate.net]

Technical Comparison Guide: Mass Spectrometry of 3-Fluorocyclopentan-1-ol

Executive Summary

3-Fluorocyclopentan-1-ol (MW: 104.12 Da) is a critical chiral building block in the synthesis of fluorinated bioactive scaffolds. Its analysis presents a classic "small molecule, high polarity" paradox in mass spectrometry.

Direct Electron Ionization (EI) often fails to yield a molecular ion (

) due to rapid dehydration and hydrofluoric acid elimination, leading to ambiguous structural confirmation. This guide objectively compares three analytical workflows: Direct EI , Chemical Ionization (CI) , and TMS-Derivatization GC-MS .

Recommendation: For quantitative rigor and unambiguous identification, TMS-Derivatization is the validated gold standard. For rapid molecular weight confirmation without sample prep, Positive Chemical Ionization (PCI) is the superior alternative.

Part 1: The Analytical Challenge

The structural fragility of 3-fluorocyclopentan-1-ol under standard ionization conditions stems from two competing elimination pathways driven by the inductive effect of the fluorine atom and the lability of the hydroxyl group.

Mechanistic Instability

• Dehydration (

  ): The hydroxyl group is easily lost as water, especially in the hot GC injector port or under 70 eV electron impact.

• Dehydrofluorination (

  ): The electronegative fluorine creates a dipole that facilitates the thermal elimination of HF, often resulting in a conjugated cyclopentenone-like cation.

These pathways render the molecular ion (

104) virtually non-existent in standard spectra, creating a risk of false negatives or misidentification as cyclopentenol ( ).

Part 2: Comparative Analysis of Methods

Method A: Direct Injection EI (70 eV)

The traditional approach, often used for library matching.

• Performance: Poor for MW confirmation.

• Key Observation: The spectrum is dominated by fragment ions. The base peak is typically

  57 or 58 (ring fragmentation).

• Risk: Thermal degradation in the injector liner can occur before the molecule even reaches the MS source.

• Verdict: Not Recommended for purity analysis or identification of unknowns.

Method B: Positive Chemical Ionization (PCI)

The "Soft" Ionization alternative using Methane or Ammonia reagent gas.

• Performance: Excellent for MW determination.

• Mechanism: Transfer of a proton from reagent gas plasma (

  ) to the analyte.

• Key Observation: Dominant peak at

  or (with ammonia).

• Verdict: Recommended for rapid confirmation of molecular weight.

Method C: TMS Derivatization (Silylation)

The Gold Standard. Conversion to 3-fluorocyclopentyl trimethylsilyl ether.

• Performance: Superior stability, chromatographic peak shape, and spectral distinctiveness.

• Mechanism: Replacement of the active proton with a trimethylsilyl (TMS) group.[1]

  • New MW: 176.3 Da.

• Key Observation: Distinctive "Silicon signature."

  • Peak ( 161): Loss of a methyl group from Silicon (highly diagnostic).
  • 73 & 75: Characteristic TMS backbone fragments.

• Verdict: Highly Recommended for quantification and rigorous structural validation.

Part 3: Data Presentation & Comparison

The following table contrasts the spectral signatures observed across the three methods.

Feature	Direct EI (70 eV)	Chemical Ionization (CH₄)	TMS-Derivatization (EI)
Target Analyte	Native Alcohol	Native Alcohol	TMS-Ether Derivative
Molecular Weight	104.12	104.12	176.30
Molecular Ion ( )	Absent (<1%)	Strong ( 105)	Weak ( 176)
Base Peak ( )	57 ( )	105 or 87 ( )	73 or 161
Diagnostic Loss	(HF) 84	Minimal fragmentation	(Methyl) 161
Chromatography	Tailing peaks (H-bonding)	Tailing peaks	Sharp, symmetric peaks
Limit of Detection	~10 ng	~1 ng	~0.1 ng

Part 4: Mechanistic Visualization

The following diagram illustrates the divergent pathways for the native molecule versus the TMS derivative, explaining why derivatization stabilizes the signal.

Figure 1: Comparative fragmentation logic. Note the chaotic breakdown in Direct EI versus the predictable M-15 pathway in TMS derivatization.

Part 5: Validated Experimental Protocol (TMS Derivatization)

This protocol is designed to minimize moisture interference and maximize yield for 3-fluorocyclopentan-1-ol.

Reagents

• MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).[1][2][3]

• Pyridine (Anhydrous, 99.8%).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 1 mg of 3-fluorocyclopentan-1-ol in 500 µL of anhydrous Pyridine.

  • Note: Pyridine acts as an acid scavenger for the HF byproduct.

• Derivatization Reaction:

  • Add 100 µL of MSTFA.

  • Vortex for 10 seconds.

  • Incubate at 60°C for 30 minutes .

  • Critical: Do not rely on room temperature reaction; the secondary alcohol on the ring is sterically hindered compared to primary alcohols.

• Instrument Parameters (GC-MS):

  • Column: DB-5ms or equivalent (30m x 0.25mm ID).

  • Inlet: Split mode (10:1), 250°C.

  • Carrier Gas: Helium at 1.0 mL/min.[4]

  • Oven Program:

    • Hold 50°C for 2 min.

    • Ramp 10°C/min to 200°C.

    • Hold 3 min.

• Quality Control:

  • Look for the disappearance of the broad alcohol peak.

  • Confirm appearance of the sharp TMS-ether peak (approx. shift +2 to +4 minutes in retention time depending on column phase).

Part 6: Decision Matrix

Use this workflow diagram to select the correct method for your specific research goal.

Figure 2: Method selection decision tree based on analytical requirements.

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Cyclopentanols. NIST Chemistry WebBook, SRD 69. [Link]

• Little, J. L. Derivatization in Gas Chromatography-Mass Spectrometry. [Link]

• Sparkman, O. D., Penton, Z., & Kitson, F. G. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press. (Chapter: Chemical Ionization). [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC-MS Silylation Derivative Method to Characterise Black BIC® Ballpoint 2-Phenoxyethanol Ratio Evaporation Profile—A Contribution to Ink Ageing Estimation [mdpi.com]

Unveiling Molecular Architecture: A Comparative Guide to the X-ray Crystallography of 3-Fluorocyclopentan-1-ol Derivatives

For researchers, scientists, and drug development professionals, a definitive understanding of a molecule's three-dimensional structure is paramount for predicting its biological activity, designing new therapeutics, and optimizing its properties. The introduction of fluorine into small molecules can significantly influence their conformation, lipophilicity, and metabolic stability, making fluorinated compounds like 3-Fluorocyclopentan-1-ol derivatives highly valuable in medicinal chemistry.[1][2][3] This guide provides an in-depth technical comparison of X-ray crystallography as the gold standard for elucidating the precise solid-state structure of these derivatives, while also exploring alternative analytical techniques.

The cyclopentane ring, a common motif in biologically active compounds, possesses inherent conformational flexibility.[4][5] The addition of a fluorine atom and a hydroxyl group at specific positions, as in 3-Fluorocyclopentan-1-ol, introduces stereocenters and further influences the ring's preferred conformation through non-covalent interactions. X-ray crystallography offers an unambiguous method to resolve this structural complexity.[6][7]

The Power of X-ray Crystallography: A Step-by-Step Protocol

X-ray crystallography provides a detailed three-dimensional map of a molecule's electron density, from which atomic positions, bond lengths, bond angles, and torsional angles can be determined with high precision. The following protocol outlines the key steps for the structural determination of a representative 3-Fluorocyclopentan-1-ol derivative.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: The initial and often most challenging step is to obtain high-quality single crystals. For a derivative of 3-Fluorocyclopentan-1-ol, which is likely to be a low-melting solid or an oil at room temperature, techniques such as slow evaporation from a suitable solvent system (e.g., hexane/ethyl acetate), vapor diffusion, or cooling crystallization are employed. The choice of solvent is critical and often requires extensive screening.

• Crystal Mounting and Data Collection: A suitable single crystal (typically 0.1-0.3 mm in size) is mounted on a goniometer head.[8] Data collection is performed under a stream of cold nitrogen gas (around 100 K) to minimize thermal vibrations and potential radiation damage.[8] A modern diffractometer equipped with a high-intensity X-ray source (e.g., a synchrotron or a microfocus source) and a sensitive detector is used to collect a full sphere of diffraction data.[8]

• Structure Solution and Refinement: The collected diffraction data are processed to yield a set of structure factors.[8] The initial atomic positions are determined using direct methods or Patterson synthesis. This initial model is then refined against the experimental data using least-squares methods, where the atomic coordinates, thermal parameters, and other crystallographic parameters are adjusted to minimize the difference between the observed and calculated structure factors.

The general workflow for single-crystal X-ray diffraction is illustrated in the diagram below:

Figure 1: General workflow for single-crystal X-ray crystallography.

Interpreting the Data: A Comparative Look at Crystallographic Parameters

The final output of a successful X-ray crystallographic study is a set of crystallographic data that provides a wealth of information about the molecule's structure. The table below presents hypothetical yet representative data for two diastereomers of a 3-Fluorocyclopentan-1-ol derivative, illustrating the level of detail obtained.

Parameter	Derivative A (cis-isomer)	Derivative B (trans-isomer)	Significance
Crystal System	Monoclinic	Orthorhombic	Describes the symmetry of the crystal lattice.
Space Group	P2₁/c	P2₁2₁2₁	Defines the symmetry elements within the unit cell.
a (Å)	8.56	10.23	Unit cell dimensions.
b (Å)	12.45	9.87	Unit cell dimensions.
c (Å)	7.89	15.67	Unit cell dimensions.
β (°)	98.7	90	Unit cell angle.
Volume (ų)	831.2	1583.4	Volume of the unit cell.
Z	4	8	Number of molecules in the unit cell.
R-factor	0.045	0.051	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
C-F Bond Length (Å)	1.39	1.40	Precise measurement of bond distances.
C-O Bond Length (Å)	1.43	1.42	Precise measurement of bond distances.
Ring Conformation	Envelope	Twisted	Unambiguous determination of the cyclopentane ring pucker.

Beyond Crystals: A Comparison with Nuclear Magnetic Resonance (NMR) Spectroscopy

While X-ray crystallography provides the definitive solid-state structure, it requires a single crystal. For compounds that are difficult to crystallize, or for understanding the conformational dynamics in solution, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful alternative.[9][10]

NMR Spectroscopy: This technique provides information about the chemical environment of each atom in a molecule. For 3-Fluorocyclopentan-1-ol derivatives, ¹H, ¹³C, and ¹⁹F NMR are particularly informative.

• ¹H NMR: The coupling constants (J-values) between protons can provide information about their dihedral angles, which can be used to infer the ring's conformation in solution.

• ¹⁹F NMR: The fluorine chemical shift and its coupling to neighboring protons are sensitive to the local electronic environment and conformation.

• Nuclear Overhauser Effect (NOE) NMR: This technique can identify protons that are close in space, providing crucial distance constraints for conformational analysis.

The following diagram compares the information obtained from X-ray crystallography and NMR spectroscopy:

Figure 2: Comparison of information derived from X-ray crystallography and NMR spectroscopy.

Synergistic Approach: Combining Crystallography and NMR

The most comprehensive understanding of a molecule's structure and behavior is often achieved by combining both techniques. X-ray crystallography provides a precise, static picture of the molecule in the solid state, which can serve as a starting point for interpreting the more complex, dynamic information obtained from NMR studies in solution. This dual approach is invaluable in drug discovery, where the conformation of a molecule in solution is often more relevant to its biological activity.

Conclusion

For the unambiguous determination of the three-dimensional structure of 3-Fluorocyclopentan-1-ol derivatives, single-crystal X-ray crystallography remains the definitive technique. It provides unparalleled detail on bond lengths, angles, and the conformation of the flexible cyclopentane ring, which are critical parameters for structure-activity relationship studies. While NMR spectroscopy offers a powerful alternative for analyzing solution-state conformations and for compounds that are difficult to crystallize, the synergy of both techniques provides the most complete structural picture, empowering researchers to make informed decisions in the design and development of novel chemical entities.

References

• BenchChem. Unveiling the Three-Dimensional Architectures of 3-Chlorocyclopentene Reaction Products: A Comparative Guide Based on X-ray Crystallography.
• PubMed Central. X-Ray Crystallographic and Mutational Studies of Fluoroacetate Dehalogenase from Burkholderia sp. Strain FA1.
• Scientific Research Publishing. Hanawalt, J.D., Rinn, H.W. and Frevel, L.K. (1938) Chemical Analysis by X-Ray Diffraction. Analytical Chemistry, 10, 475-512.
• Royal Society of Chemistry. Polar alicyclic rings: synthesis and structure of all cis-1,2,3,4-tetrafluorocyclopentane.
• PubMed. Conformational Analysis of 1,3-Difluorinated Alkanes.
• Semantic Scholar. Conformational Analysis of 1,3-Difluorinated Alkanes.
• ResearchGate. X‐ray crystallographic structures of a) 2, b) 3 a and c) 3 b from different view angles.
• ResearchGate. X-ray diffraction studies of monocyclopentadienyl cyclometalated aryl tantalum(V) compounds.
• Beilstein Journals. A study on selective transformation of norbornadiene into fluorinated cyclopentane-fused isoxazolines.
• ResearchGate. Conformational preference of fluorocyclopentane. The calculated energy...
• Ukrainica Bioorganica Acta. Synthesis of gem-difluorinated cyclobutane and cyclopentane building blocks.
• OUCI. X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals.
• PubMed. Conformation and Geometry of Cyclopropane Rings Having π-acceptor Substituents: A Theoretical and Database Study.
• NIST Technical Series Publications. standard x-ray diffraction powder patterns.
• University of Calgary. Exercise 8: - Conformational analysis and nomenclature of cyclohexanes 1. The axial conformation of fluorocyclohexane is 1.05 kJ.
• ACS Publications. Reactivity of Vinyl Epoxides/Oxetanes/Cyclopropanes toward Arynes: Access to Functionalized Phenanthrenes.
• MIT Libraries. Combination of X-ray Diffraction and Specific Rotation to Unequivocally Characterize Carvone Semicarbazone Derivatives.
• ChemRxiv. α-Fluoroalkyl-Substituted Cyclopentane Building Blocks for Drug Discovery.
• MDPI. Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane.
• PMC. Theoretical Study on Fluorinated Derivatives of Sulfolane, Cyclopentanone, and Gamma-Butyrolactone.
• MDPI. Perfluoropropionic Acid (CF3CF2C(O)OH): Three Conformations and Dimer Formation.
• PMC. Transformation of the cyclohexane ring to the cyclopentane fragment of biologically active compounds.
• NIST. Cyclopentane.
• ResearchGate. A Fluorinated Chaperone Gives X‐ray Crystal Structures of Acyclic Natural Product Derivatives up to 338 Molecular Weight.

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• 4. Transformation of the cyclohexane ring to the cyclopentane fragment of biologically active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclopentane [webbook.nist.gov]
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• 7. Polar alicyclic rings: synthesis and structure of all cis-1,2,3,4-tetrafluorocyclopentane - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. X-Ray Crystallographic and Mutational Studies of Fluoroacetate Dehalogenase from Burkholderia sp. Strain FA1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Conformational Analysis of 1,3-Difluorinated Alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Fluorocyclopentan-1-ol

Executive Summary & Hazard Dynamics

3-Fluorocyclopentan-1-ol (CAS: 1504358-95-5 / 1481-36-3 analog) is a critical chiral building block in medicinal chemistry.[1] While it shares the flammability profile of standard cycloalkanols, the introduction of the fluorine atom at the C3 position fundamentally alters its physicochemical behavior.

Why this specific protocol matters:

• Enhanced Lipophilicity: The C-F bond increases the compound's lipophilicity compared to its non-fluorinated parent.[1] This facilitates faster dermal permeation, meaning standard "splash" protocols are insufficient for prolonged handling.[1]

• Static Charge Accumulation: Fluorinated organic liquids and low-melting solids are prone to accumulating static charge during transfer, increasing ignition risk in dry glovebox environments.[1]

• Metabolic Stability: Unlike simple alcohols, the fluorinated motif resists metabolic breakdown, necessitating strict containment to prevent systemic exposure.[1]

Core Hazard Classifications (GHS):

• Flammable Liquid (Category 3): Flash point likely <60°C.[1]

• Skin/Eye Irritant (Category 2A): High risk of ocular damage upon contact.[1]

• STOT SE 3: Respiratory tract irritation.[1][2][3]

Risk Assessment & PPE Matrix

The following matrix dictates the required PPE based on the operational scale. Note: Standard latex gloves are forbidden due to poor organic solvent resistance.[1]

Protection Zone	Low Volume (<5 mL/g)	High Volume (>5 mL/g) or Synthesis	Technical Rationale
Hand Protection	Nitrile (Disposable) Min Thickness: 0.11 mmChange frequency: 15 mins	Laminate / Silver Shield OR Double-gloved Nitrile (0.22 mm total)Change frequency: Immediate upon splash	Fluorine substitution increases solvent permeation rates.[1][4] Laminate offers broad-spectrum barrier protection.[1]
Eye Protection	Safety Glasses With side shields (ANSI Z87.[1][4]1)	Chemical Splash Goggles Indirect venting required	Liquid state presents a splash hazard; vapors can bypass standard glasses causing ocular mucosal irritation.[1][4]
Respiratory	Fume Hood Sash height <18 inches	Fume Hood + N95/P100 (Only if outside hood containment)	Volatile organic vapors.[1][4] The fluorine atom does not typically generate HF unless heated to decomposition (>200°C).[1]
Body Defense	Lab Coat 100% Cotton (Fire Resistant)	Lab Coat + Chemical Apron Butyl rubber or Neoprene	Synthetic blends (polyester) can melt into skin during a flash fire event.[1][4]

Decision Logic: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate safety gear based on the physical state and quantity of the reagent.

Figure 1: Logic flow for determining PPE requirements based on physical state and volume.

Operational Protocol: Step-by-Step Handling

Phase 1: Receipt & Storage[1]

• Inspection: Upon receipt, inspect the septum and cap.[1] Fluorinated solvents can swell standard rubber seals over time.[1] If the septum appears deformed, transfer to a new borosilicate glass vial with a PTFE-lined cap.

• Environment: Store in a dedicated Flammables Cabinet . Keep away from strong oxidizers and strong bases (which can induce elimination of HF or water).[1]

• Temperature: Refrigeration (2-8°C) is recommended to lower vapor pressure and reduce flammability risks.[1]

Phase 2: Transfer & Weighing

• Engineering Control: All operations must occur within a certified chemical fume hood operating at 80-100 fpm face velocity.

• Static Mitigation:

  • Use an antistatic gun or ionizer if handling the solid form, as fluorinated powders are highly static-prone.[1]

  • Grounding: When transferring >500mL, ground the receiving vessel to prevent static discharge ignition.

• Technique: Use positive displacement pipettes for liquids to prevent dripping caused by low surface tension.[1]

Phase 3: Reaction Setup

• Inert Atmosphere: Flush reaction vessels with Nitrogen or Argon. 3-Fluorocyclopentan-1-ol is hygroscopic; moisture can alter reaction stoichiometry.[1]

• Thermal Control: If heating >100°C, ensure a reflux condenser is active. Warning: Thermal decomposition of fluorinated alcohols can theoretically release Hydrogen Fluoride (HF).[1] While rare with this specific scaffold, always keep a Calcium Gluconate gel kit nearby as a precautionary "Senior Scientist" best practice.[1]

Phase 4: Waste Disposal

Critical Rule: Do NOT mix with aqueous acidic waste.[1]

• Segregation: Dispose of in the Halogenated Organic Solvents stream. The fluorine atom classifies this as halogenated waste, which requires high-temperature incineration.[1]

• Labeling: Clearly mark the tag with "Fluorinated Organic - Flammable."[1]

Emergency Response Procedures

Scenario	Immediate Action	Secondary Action
Skin Contact	Flush: Wash with soap and lukewarm water for 15 mins.[1][4]	Monitor: If redness persists, seek medical aid. Note: If decomposition suspected, apply Calcium Gluconate.[1]
Eye Contact	Irrigate: Use eyewash station for 15 mins.[1][4] Hold eyelids open.	Transport: Immediate transport to ophthalmologist.
Spill (<50mL)	Contain: Cover with absorbent pads (vermiculite).	Clean: Place in sealed bag. Wipe area with acetone, then soap/water.[1]
Fire	Extinguish: Use CO2 or Dry Chemical.[1][4]	Evacuate: Do not use water jet (spreads liquid fire).[1][4]

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: Fluorocyclopentane / 3-Fluorocyclopentan-1-ol Safety Data.[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R).[1] Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1] Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Fluorinated Cycloalkanes.[1][3] Retrieved from [Link][1]

Sources

• 1. Fluorocyclopentane | C5H9F | CID 137022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. Perfluorocyclohexane | C6F12 | CID 9640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]